1,2-Benzenedicarbonitrile, 4,5-dimercapto-

• CAS: 352320-69-5

Core Science & Biosynthesis

Synthesis Pathway and Mechanistic Workflow for 1,2-Benzenedicarbonitrile, 4,5-dimercapto-

A Comprehensive Technical Guide for the Preparation of 4,5-Dimercaptophthalonitrile

Executive Summary

As a Senior Application Scientist specializing in ligand design and coordination chemistry, I frequently encounter the need for highly pure aromatic ortho-dithiols. 1,2-Benzenedicarbonitrile, 4,5-dimercapto- (commonly referred to as 4,5-dimercaptophthalonitrile) is a premier building block in this domain. It serves as the direct precursor to the 4,5-dicyanobenzene-1,2-dithiolate (dcbdt) ligand, which is essential for synthesizing highly delocalized, redox-active metalladithiolene complexes (e.g., with Ni, Au, Cu, Fe)[1]. These transition metal complexes are foundational to the development of advanced molecular conductors and magnetic materials[2].

Direct thiation of halogenated phthalonitriles using sodium sulfide is notoriously problematic, often resulting in intractable polymeric mixtures due to the oxidative instability of the unprotected thiolate. To ensure scientific integrity and high yields, this guide details a self-validating, two-stage protection-deprotection strategy that guarantees reproducibility and product purity.

Mechanistic Pathway & Synthetic Strategy

The optimized synthesis relies on a two-step sequence starting from the commercially available.

• Stage 1: Nucleophilic Aromatic Substitution (SNAr). Benzyl mercaptan is utilized as a protected sulfur source. Deprotonation by sodium hydride yields the highly nucleophilic benzyl thiolate, which readily displaces the chloride leaving groups on the electron-deficient phthalonitrile ring[2].

• Stage 2: Lewis Acid-Mediated C-S Bond Cleavage. The benzyl protecting groups are selectively cleaved using anhydrous aluminum chloride (AlCl3) in an aromatic solvent (toluene or benzene)[3]. AlCl3 coordinates to the sulfur, weakening the S-benzyl bond and facilitating heterolytic cleavage. The solvent acts as a carbocation scavenger via Friedel-Crafts alkylation, permanently trapping the highly reactive benzyl cation and preventing reversible re-alkylation[4].

Two-step synthesis pathway of 4,5-dimercaptophthalonitrile from 4,5-dichlorophthalonitrile.

Experimental Protocols & Self-Validating Workflows

Every protocol described below operates as a self-validating system. Visual cues (like gas evolution or precipitation) serve as built-in quality control checkpoints to confirm the reaction is proceeding as intended.

Phase 1: Synthesis of 1,2-Bis(benzylthio)-4,5-dicyanobenzene

• Reagents: 4,5-Dichlorophthalonitrile (1 eq), Benzyl mercaptan (2.05 eq), Sodium Hydride (60% dispersion in mineral oil, 2.2 eq), anhydrous N,N-Dimethylformamide (DMF).

• Step-by-Step Methodology:

  • Thiolate Generation: Under an inert argon atmosphere, suspend NaH in dry DMF. Cool the flask to 10–15 °C using an ice/water bath. Add benzyl mercaptan dropwise[2].

    • Causality: Cooling strictly controls the exothermic acid-base reaction and the evolution of H2 gas. DMF, a polar aprotic solvent, maximizes the nucleophilicity of the resulting thiolate by leaving the anion relatively unsolvated.

  • SNAr Reaction: Once the solution clears (indicating complete thiolate formation), add 4,5-dichlorophthalonitrile in small portions[2]. Remove the ice bath and stir the reaction mixture overnight at room temperature.

  • Isolation: Quench the reaction by pouring it into a large volume of crushed ice and water. The hydrophobic intermediate will immediately precipitate. Filter the solid, wash extensively with distilled water to remove residual DMF and salts, and recrystallize from ethanol to yield pure 1,2-bis(benzylthio)-4,5-dicyanobenzene.

Phase 2: Lewis Acid Deprotection to Target Dithiol

• Reagents: 1,2-Bis(benzylthio)-4,5-dicyanobenzene (1 eq), Anhydrous Aluminum Chloride (AlCl3, ~4 eq), dry Toluene.

• Step-by-Step Methodology:

  • Lewis Acid Activation: In a fume hood under an inert atmosphere, suspend finely powdered anhydrous AlCl3 in dry toluene[2].

    • Causality: Strict anhydrous conditions are mandatory. Moisture rapidly hydrolyzes AlCl3, destroying its Lewis acidity and halting the deprotection mechanism.

  • Debenzylation: Dropwise add a solution of the intermediate dissolved in dry toluene over 1 hour. Stir the resulting mixture at room temperature for 1.5 to 2 hours[3].

  • Aqueous Workup & Neutralization: Carefully quench the reaction with ice/water. Extract the product into a basic aqueous solution (e.g., dilute NaOH).

    • Causality: The target dithiol is weakly acidic. In basic conditions, it forms a water-soluble dithiolate salt, cleanly separating from the organic impurities trapped in the toluene phase[1].

  • Precipitation: Separate the aqueous layer and slowly neutralize it by adding HCl. The neutral 4,5-dimercaptophthalonitrile will precipitate out of the solution[1]. Filter, wash with water, and dry under a high vacuum.

Step-by-step experimental workflow for the synthesis and isolation of 4,5-dimercaptophthalonitrile.

Quantitative Data & Analytical Validation

To ensure the integrity of the synthesized compounds, specific analytical benchmarks must be met. The table below outlines the expected quantitative parameters and characterization data for both stages of the synthesis[2][3].

Parameter	Stage 1: Thioether Intermediate	Stage 2: Target Dithiol
Chemical Formula	C22H16N2S2	C8H4N2S2
Molecular Weight	372.51 g/mol	192.26 g/mol
Typical Yield	80 - 90%	65 - 75%
Appearance	Pale yellow crystalline solid	Yellow to orange powder
Reaction Temp/Time	10°C to RT / 12-20 hours	RT / 1.5-2 hours
1H NMR (Solvent)	(CDCl3) δ 7.55 (s, 2H), 7.3-7.4 (m, 10H), 4.2 (s, 4H)	(Acetone-d6) δ 8.06 (s, 2H)
Key IR Stretches	~2230 cm⁻¹ (C≡N), ~2920 cm⁻¹ (C-H alkyl)	~2230 cm⁻¹ (C≡N), ~2550 cm⁻¹ (S-H)

Troubleshooting & Quality Control

In my experience, the most common failure point in this synthesis is the premature oxidation of the final dithiol to polymeric disulfides.

• Oxidation Prevention: All solvents used during and after Stage 2 must be rigorously degassed. Post-synthesis handling should occur via Schlenk techniques or inside a glovebox. The final product should be stored under an inert atmosphere or utilized immediately for metalladithiolene complexation.

• Reagent Quality: The AlCl3 must be strictly anhydrous. The use of old, partially hydrolyzed AlCl3 will result in incomplete debenzylation. This is easily diagnosed by the persistence of the benzylic CH2 proton signal (~4.2 ppm) in the 1H NMR spectrum of the final product.

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The Coordination Chemistry of 4,5-Dimercaptophthalonitrile: A Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the chemical properties of 4,5-dimercaptophthalonitrile and its versatile role in coordination chemistry. Transition metal complexes derived from this ligand, a member of the dithiolene family, exhibit a rich diversity in their electronic, magnetic, and structural characteristics. This guide will delve into the synthesis of the ligand and its metal complexes, their detailed characterization, and their potential applications, particularly in the realm of materials science and as precursors to complex macrocyclic compounds. The information presented herein is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development, offering both foundational knowledge and practical insights into this fascinating area of inorganic chemistry.

Introduction: The Allure of Dithiolene Ligands

Transition metal dithiolene complexes have been a subject of intense research for decades, primarily due to their unique electronic structures and their ability to engage in reversible one-electron transfer reactions.[1][2] These characteristics stem from the "non-innocent" nature of the dithiolene ligand, where the ligand itself can exist in different oxidation states, leading to a delocalized electronic structure in the resulting metal complex.[1] Among the vast array of dithiolene ligands, 4,5-dimercaptophthalonitrile, also known as dicyanobenzene-1,2-dithiolate (dcbdt), stands out due to the presence of two electron-withdrawing cyano groups on the benzene backbone. These groups significantly influence the electronic properties of the ligand and, consequently, the resulting metal complexes.[3][4]

This guide will focus on the coordination chemistry of 4,5-dimercaptophthalonitrile, exploring how the interplay between the dithiolate and nitrile functionalities dictates the structure, reactivity, and potential applications of its metal complexes.

Synthesis of the Ligand and its Metal Complexes

Synthesis of 4,5-Dimercaptophthalonitrile

The synthesis of 4,5-dimercaptophthalonitrile is typically achieved through a nucleophilic aromatic substitution reaction starting from 4,5-dichlorophthalonitrile. A common method involves the use of a protected thiol, such as benzyl mercaptan, in the presence of a base like sodium hydride. The resulting 1,2-bis(S-benzylthio)-4,5-dicyanobenzene is then deprotected to yield the desired dithiol.[5]

Experimental Protocol: Synthesis of 4,5-Dimercaptophthalonitrile

Materials:

• 4,5-Dichlorophthalonitrile

• Benzyl mercaptan

• Sodium hydride (NaH)

• Dry, oxygen-free solvent (e.g., N,N-dimethylformamide - DMF)

• Anhydrous aluminum chloride (for deprotection)

• Dry toluene (for deprotection)

Procedure:

• Formation of the Thiolate: In a flame-dried, multi-necked flask under an inert atmosphere (e.g., argon or nitrogen), suspend sodium hydride in dry DMF. Cool the suspension in an ice bath.

• Slowly add benzyl mercaptan dropwise to the stirred suspension. Allow the reaction to warm to room temperature and stir until the evolution of hydrogen gas ceases, indicating the formation of the sodium benzyl thiolate.

• Nucleophilic Aromatic Substitution: To the thiolate solution, add a solution of 4,5-dichlorophthalonitrile in dry DMF dropwise at room temperature. The reaction mixture is typically stirred overnight.

• Work-up and Isolation of the Protected Dithiol: Quench the reaction by carefully adding water. The product, 1,2-bis(S-benzylthio)-4,5-dicyanobenzene, will precipitate and can be collected by filtration, washed with water, and dried.

• Deprotection: In a separate flask under an inert atmosphere, suspend anhydrous aluminum chloride in dry toluene. Add a solution of the protected dithiol in dry toluene dropwise. The reaction is typically stirred for several hours.

• Isolation of 4,5-Dimercaptophthalonitrile: The reaction is quenched by the slow addition of an acidic aqueous solution (e.g., dilute HCl). The organic layer is separated, washed with water, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield 4,5-dimercaptophthalonitrile.

General Synthesis of Metal Complexes

The synthesis of metal complexes of 4,5-dimercaptophthalonitrile typically involves the in situ generation of the dithiolate dianion followed by the addition of a suitable metal salt. The dianion is usually formed by treating the dithiol with a base such as sodium methoxide or a tetraalkylammonium hydroxide.

Caption: General synthetic route to metal complexes of 4,5-dimercaptophthalonitrile.

Coordination Chemistry and Structural Diversity

The 4,5-dimercaptophthalonitrile ligand typically coordinates to metal ions through its two sulfur atoms, forming a five-membered chelate ring. This bidentate coordination mode is characteristic of 1,2-dithiolene ligands.[2] The majority of the reported complexes are of the type [M(dcbdt)₂]ⁿ⁻, where the metal ion is coordinated by two dithiolene ligands, resulting in a square-planar geometry around the metal center.[4][6]

Caption: Bidentate coordination of the 4,5-dimercaptophthalonitrile ligand to a metal center.

The crystal structures of several transition metal bis(4,5-dicyanobenzene-1,2-dithiolate) complexes have been determined by single-crystal X-ray diffraction. For example, complexes with Ni(II), Pd(II), Pt(II), and Au(III) often exhibit a square-planar coordination geometry.[6] In some cases, particularly with iron, dimeric structures can form where the square-pyramidal coordination is completed by a sulfur atom from an adjacent complex.[4]

The nitrile groups of the ligand can also participate in intermolecular interactions, influencing the solid-state packing of the complexes. These interactions can play a crucial role in the development of materials with interesting electronic and magnetic properties.

Physicochemical Properties of Metal Complexes

The incorporation of electron-withdrawing cyano groups significantly impacts the electronic properties of the metal complexes. These properties can be probed by various spectroscopic and electrochemical techniques.

Spectroscopic Properties

Infrared (IR) Spectroscopy: The IR spectra of the metal complexes provide valuable information about the coordination of the ligand. A key feature is the C≡N stretching frequency of the nitrile groups. Upon coordination, this band may shift, indicating a change in the electronic environment of the cyano groups. The C=C stretching vibration of the dithiolene backbone is also a characteristic feature.

UV-Vis-NIR Spectroscopy: Metal dithiolene complexes are known for their intense electronic absorption bands in the visible and near-infrared (NIR) regions.[7] These absorptions are often attributed to ligand-to-metal charge transfer (LMCT) or intraligand transitions. The position and intensity of these bands are sensitive to the metal ion, its oxidation state, and the overall charge of the complex.

Electrochemical Properties

Cyclic voltammetry is a powerful tool for investigating the redox behavior of these complexes. Metal complexes of 4,5-dimercaptophthalonitrile typically exhibit multiple, reversible one-electron redox processes.[4][6] The electron-withdrawing nature of the cyano groups generally makes the complexes easier to reduce compared to their unsubstituted benzenedithiolate counterparts.

Table 1: Representative Electrochemical Data for [M(dcbdt)₂]ⁿ⁻ Complexes

Metal (M)	n	E₁/₂ (V vs. SCE)	Reference
Ni	1-	-0.15	[6]
Ni	2-	-1.05	[6]
Pd	1-	-0.08	[6]
Pd	2-	-1.02	[6]
Pt	1-	-0.02	[6]
Pt	2-	-0.95	[6]
Au	0	+0.80	[6]
Au	1-	+0.10	[6]

Note: Potentials are approximate and can vary with solvent and supporting electrolyte.

Reactivity and Applications

Precursors to Phthalocyanines

One of the most significant applications of 4,5-disubstituted phthalonitriles is their use as precursors for the synthesis of phthalocyanines.[8][9][10] The cyclotetramerization of 4,5-dimercaptophthalonitrile in the presence of a metal salt leads to the formation of peripherally substituted metallophthalocyanines. These macrocyclic complexes have extensive applications in areas such as catalysis, chemical sensors, and photodynamic therapy.

Caption: Synthesis of metallophthalocyanines from 4,5-dimercaptophthalonitrile.

Molecular Conductors and Magnetic Materials

The ability of metal dithiolene complexes to form stacked structures in the solid state, coupled with their facile redox chemistry, makes them attractive candidates for the development of molecular conductors and magnetic materials.[11] The intermolecular interactions, often mediated by the sulfur atoms and the peripheral cyano groups, can lead to significant electronic communication between adjacent molecules, giving rise to bulk conductivity or magnetic ordering.

Conclusion and Future Outlook

The coordination chemistry of 4,5-dimercaptophthalonitrile offers a rich and diverse landscape for scientific exploration. The interplay of the dithiolene and nitrile functionalities provides a powerful tool for tuning the electronic, optical, and magnetic properties of its metal complexes. While significant progress has been made in understanding the fundamental properties of these systems, several avenues for future research remain. The exploration of their catalytic activity, the development of novel coordination polymers and metal-organic frameworks, and their application in the design of advanced functional materials are all promising areas for further investigation. For drug development professionals, the understanding of the coordination behavior of such ligands can inform the design of novel metal-based therapeutics and diagnostic agents.

References

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• A Greener Route to Blue: Solid-State Synthesis of Phthalocyanines. (n.d.).
• Santos, I. C., et al. (2024). Cobalt and Iron Cyano Benzene Bis(Dithiolene) Complexes. Molecules, 29(10), 2323.
• Taşkıran, D. T., & Şahin, Z. (2023). Phthalocyanines prepared from 4,5-dihexylthiophthalonitrile, a popular building block. Turkish Journal of Chemistry, 47(5), 814-836.
• Campagna, S., et al. (2010). Electrochemical and Chemical Reactivity of Dithiolene Complexes. Inorganica Chimica Acta, 363(10), 2093-2101.
• Synthesis of 4,5-Dicyanobenzene-1,2-dithiol. (n.d.). In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry.
• Houser, R. P., et al. (2024). Structural and Spectroscopic Characterization of Co(II) Bis(Benzenedichlorodithiolate)
• Khan, S. A., et al. (2018). Synthesis, Spectroscopic Characterization and Biological Evaluation of Ni(II), Cu(II) and Zn(II) Complexes of Diphenyldithiocarbamate. Journal of the Chemical Society of Pakistan, 40(6), 1136-1143.
• Shevchenko, E. N., et al. (2012). Studies on the Synthetic Process of 4,5-Dicyano Dimethyl Phthalate.
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• Metal dithiolene complex. (2023, December 1). In Wikipedia. [Link]

• Formica, M., et al. (2024). Phthalocyanines Synthesis: A State-of-The-Art Review of Sustainable Approaches Through Green Chemistry Metrics. ChemSusChem, e202400398.
• Baker, P. K., et al. (1995). Synthesis and Crystal Structures of the Dithiolato Complexes [W(SPh)₂(CO)₂(PEt₃)₂] and [M{S(CH₂)nS}(CO)₂(PEt₃)₂] (M = Mo or W, n = 2; M = W, n = 3). Organometallics, 14(7), 3343-3349.
• Noordik, J. H., et al. (1973). STRUCTURE AND PROPERTIES OF N,N-DI-n-BUTYLDITHIOCARBAMATO-1, 2-DICYANOETHENE-1, 2-DITHIOLATO-GOLD(III).
• Özkaya, A. R., et al. (2025). Structure–Function Relationship of Novel Tetrakis (Mercapto-Terphenyl)Benzene Cobalt (II)
• Taşkıran, D. T., & Şahin, Z. (2023). Phthalocyanines prepared from 4,5-dihexylthiophthalonitrile, a popular building block. Turkish Journal of Chemistry, 47(5), 814-836.
• McCleverty, J. A., et al. (1969). Transition-metal dithiolene complexes. Part XIX. Mixed 1,1-/1,2-dithiolene complexes of cobalt and iron. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 1621-1627.
• Olk, R.-M., et al. (1990). Syntheses, characterisation and crystal structures of metal complexes of a novel 1,2-dithiolate ligand, 6,7-dihydro-6-methylene-5H-1,4-dithiepine-2,3-dithiol. Journal of the Chemical Society, Dalton Transactions, (6), 1909-1915.
• Davison, A., & Holm, R. H. (1966). Transition-metal dithiolene complexes. Part IV. Trisdicyano-1,2-dithiolene complexes of first-row metals, and of molybdenum and tungsten. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 163-167.
• Robertson, N., & Cronin, L. (2002). Metal bis-1,2-dithiolene complexes in conducting or magnetic crystalline assemblies.
• Ivanov, A. V., et al. (2001). Synthesis of 4,5-dihydroxyphthalonitrile. Russian Chemical Bulletin, 50(5), 919-920.
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• Coordin
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Crystal Structure and X-Ray Diffraction Analysis of 1,2-Benzenedicarbonitrile, 4,5-dimercapto- and Its Transition Metal Complexes

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals (Bioinorganic Modeling) Content Type: In-Depth Technical Guide & Whitepaper

Executive Summary & Chemical Architecture

1,2-Benzenedicarbonitrile, 4,5-dimercapto- (commonly referred to as 4,5-dimercaptophthalonitrile or dcbdtH₂ ) is a highly versatile pro-ligand in advanced coordination chemistry. When deprotonated, it forms the dcbdt²⁻ ligand, a redox-noninnocent dithiolene.

For materials scientists, the planar geometry of transition metal bis(dithiolene) complexes—such as [M(dcbdt)2​]z− —serves as an inorganic, isolobal analogue to tetrathiafulvalene (TTF) donors[1]. These complexes are foundational building blocks for single-component molecular metals and superconductors. For drug development professionals and bioinorganic chemists, these redox-active metallodithiolenes serve as critical structural models for the active sites of pyranopterin molybdenum enzymes (e.g., sulfite oxidase), providing insights into electron transfer pathways in human pharmacology.

As a Senior Application Scientist, I approach the crystallographic analysis of these systems not merely as a structural confirmation, but as a diagnostic tool. The precise determination of atomic coordinates via Single-Crystal X-Ray Diffraction (SC-XRD) directly maps the electronic band structure, spin state, and macroscopic conductivity of the material.

Mechanistic Insights: Structure-Property Relationships

To understand the experimental protocols, one must first understand the causality behind the ligand's design:

• The Role of Cyano (-CN) Groups: The -CN substituents are strongly electron-withdrawing. They lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO), stabilizing lower and fractional oxidation states of the coordinated transition metals. Furthermore, they participate in intermolecular dipole interactions that guide the crystal packing.

• Redox-Noninnocence & SC-XRD: Dithiolene ligands are "redox-noninnocent," meaning the formal oxidation state of the metal-ligand complex can be ambiguous. The C–S bond length acts as a highly sensitive structural chronometer for the ligand's oxidation state[2].

• Dimerization vs. Segregation: The spin state dictates the crystal packing. For example, the [Fe(dcbdt)2​]− monomer possesses an S=3/2 spin state. To achieve energetic stabilization, these units undergo a structural reorganization into a square pyramidal geometry, dimerizing in a trans fashion to allow antiferromagnetic coupling of the unpaired electrons[3][4]. Conversely, fractional oxidation states (e.g., +0.4) lead to pentamerized segregated stacks that facilitate metallic band formation[5][6].

Caption: Causality pathway linking dcbdt ligand design to macroscopic properties.

Experimental Protocols: Synthesis to Electrocrystallization

The isolation of high-quality single crystals is not a matter of chance; it is a matter of strict thermodynamic control.

Protocol 1: Synthesis of the Pro-Ligand (dcbdtH₂)

Chemical cleavage of the benzyl protecting groups must be performed without reducing the sensitive cyano groups.

• Starting Material: Dissolve 1,2-bis(benzylthio)benzene-4,5-dicarbonitrile in anhydrous benzene/toluene.

• Cleavage: Add anhydrous Aluminum Chloride ( AlCl3​ ) under an inert argon atmosphere. AlCl3​ selectively cleaves the benzyl substituents[7].

• Precipitation: Neutralize the resulting basic aqueous solution with dilute HCl . The 4,5-dimercaptophthalonitrile (dcbdtH₂) intermediate will precipitate. Filter, wash with degassed water, and dry under vacuum[7].

Protocol 2: Metal Complexation

• Deprotonation: Dissolve dcbdtH₂ in ethanol containing sodium ethoxide to generate the dcbdt²⁻ ligand.

• Coordination: Slowly add a transition metal salt (e.g., NiCl2​⋅6H2​O ).

• Cation Exchange: Add tetrabutylammonium bromide ( (n−Bu4​N)Br ) to precipitate the dianionic complex, (n−Bu4​N)2​[Ni(dcbdt)2​] .

Protocol 3: Electrocrystallization (Self-Validating System)

Why does electrocrystallization succeed where chemical oxidation fails? Chemical oxidants drive the reaction too rapidly, trapping the system in a kinetic minimum and yielding amorphous powders. Electrocrystallization applies a constant microampere current, maintaining the system near equilibrium for ordered nucleation.

• Cell Setup: Use a two-compartment H-shaped glass cell equipped with platinum wire electrodes.

• Solution: Dissolve (n−Bu4​N)2​[Ni(dcbdt)2​] in anhydrous acetonitrile.

• Oxidation: Apply a constant anodic current of 1.0−5.0μA for 7 to 14 days.

• Harvesting: Highly ordered, dark single crystals of the partially oxidized species [(n−Bu)4​N]2​[Ni(dcbdt)2​]5​ will slowly grow on the anode[5].

Caption: Workflow from ligand synthesis to SC-XRD analysis of dcbdt complexes.

X-Ray Diffraction Analysis (SC-XRD)

Protocol 4: SC-XRD Workflow

Why collect data at 120 K? At room temperature, thermal atomic displacement parameters (B-factors) blur the electron density map, obscuring the subtle ∼0.02A˚ differences between a fully reduced dithiolate and a radical dithiolene. Cooling freezes out this thermal motion, providing the precision necessary to map the true electronic structure.

• Mounting: Select a single crystal (approx. 0.2×0.05×0.02 mm ) under a polarized microscope. Mount it on a MiTeGen loop using perfluorinated polyether oil.

• Data Collection: Transfer to a diffractometer (e.g., Bruker APEX II CCD) equipped with an Oxford Cryosystems cooler set to 120 K . Use graphite-monochromated Mo- Kα radiation ( λ=0.71073A˚ ).

• Integration & Absorption: Integrate frames using standard software (e.g., SAINT) and apply multi-scan absorption corrections (SADABS).

• Structure Solution: Solve using direct methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

Key Crystallographic Features

• Nickel(II) Dianions: The (n−Bu4​N)2​[Ni(dcbdt)2​] complex crystallizes with the metal in an inversion center, yielding a perfect square-planar coordination geometry and a diamagnetic ground state[4].

• Iron(III) Monoanions: The (n−Bu4​N)2​[Fe(dcbdt)2​]2​ complex crystallizes in the triclinic P1ˉ space group. The units are strongly dimerized, shifting the iron center into a distorted square pyramidal geometry to facilitate antiferromagnetic coupling[3][4].

• Partially Oxidized Stacks: The [(n−Bu)4​N]2​[Ni(dcbdt)2​]5​ complex crystallizes in the triclinic P1ˉ space group. The asymmetric unit contains multiple fractional complexes that arrange into pentamerized segregated stacks along the [−2,1,0] axis. This stacking modulation directly dictates the material's semiconducting and metallic properties[5][6].

Quantitative Data Summary

The following table summarizes the causal relationship between the oxidation state, crystallographic space group, and the resulting magnetic/electronic properties derived from SC-XRD.

Complex	Space Group	M-S Length (Å)	Coordination Geometry	Magnetic/Electronic State
(n-Bu₄N)₂[Ni(dcbdt)₂]	P21​/c (Monoclinic)	∼2.18	Square Planar	Diamagnetic / Insulator
(n-Bu₄N)₂[Fe(dcbdt)₂]₂	P1ˉ (Triclinic)	∼2.20	Sq. Pyramidal (Dimer)	Antiferromagnetic[4]
[(n-Bu)₄N]₂[Ni(dcbdt)₂]₅	P1ˉ (Triclinic)	∼2.15	Planar (Pentamer Stacks)	Paramagnetic / Semiconductor[5]
[(n-Bu)₄N]₂[Au(dcbdt)₂]₅	P1ˉ (Triclinic)	∼2.30	Planar (Pentamer Stacks)	Paramagnetic / Metallic[6]

Conclusion

The 4,5-dimercaptophthalonitrile (dcbdt) ligand represents a masterclass in rational chemical design. By leveraging the electron-withdrawing nature of its cyano groups and the redox-noninnocence of the dithiolene core, researchers can fine-tune the electronic properties of transition metal complexes. Through the rigorous application of electrocrystallization and low-temperature SC-XRD, the intricate relationship between molecular geometry, crystal packing (e.g., dimerization vs. pentamerized stacks), and macroscopic conductivity is fully elucidated, paving the way for next-generation molecular conductors and robust bioinorganic models.

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• 6. The family of molecular conductors [(n-Bu)4N]2[M(dcbdt)2]5, M = Cu, Ni, Au; band filling and stacking modulation effects - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Solubility and Thermal Stability of 1,2-Benzenedicarbonitrile, 4,5-dimercapto- in Organic Solvents

Executive Summary & Mechanistic Context

1,2-Benzenedicarbonitrile, 4,5-dimercapto- (commonly referred to as 4,5-dimercaptophthalonitrile or DMPN) is a highly reactive, electron-deficient aromatic dithiol. It serves as a foundational building block in the design of functional materials, acting as the primary precursor for the 4,5-dicyanobenzene-1,2-dithiolate (dcbdt) ligand[1]. This ligand is extensively utilized to synthesize electroactive transition metal dithiolene complexes and peripherally sulfur-functionalized metallophthalocyanines, which have profound applications in photodynamic therapy, molecular conductors, and non-linear optics.

Handling DMPN requires a rigorous understanding of its physicochemical properties. The compound’s vicinal thiol groups, situated on a strongly electron-withdrawing dicarbonitrile-substituted benzene ring, make it highly susceptible to oxidative coupling. Consequently, its solubility dynamics and thermal stability are not static properties but are heavily dictated by environmental factors, particularly the presence of oxygen and thermal stress.

Synthesis and Structural Implications

The physicochemical behavior of DMPN is best understood through the lens of its synthesis. Due to the oxidative instability of the free dithiol, it is rarely stored long-term. Instead, it is typically synthesized on demand via a two-step procedure optimized by Almeida, Gudat, and co-workers[1][2].

The process relies on the nucleophilic aromatic substitution (SNAr) of 4,5-dichlorophthalonitrile with benzyl mercaptan in a polar aprotic solvent (DMF), yielding the stable intermediate 4,5-bis(benzylthio)phthalonitrile. To unmask the reactive thiols, a Lewis acid-mediated debenzylation is performed using aluminum chloride (AlCl3) in non-polar solvents like toluene or benzene[2][3]. This synthetic pathway highlights the necessity of avoiding oxidative conditions once the thiol groups are exposed.

Fig 1. Synthetic workflow of 4,5-dimercaptophthalonitrile via benzyl-protected intermediates.

Solubility Dynamics in Organic Solvents

The solubility of DMPN is governed by two competing structural features: the highly polar, dipole-inducing dicarbonitrile moiety and the hydrogen-bonding capacity of the vicinal thiols.

Because the molecule is highly polarizable, it exhibits excellent solubility in polar aprotic solvents. Solvents such as Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) act as strong hydrogen-bond acceptors, stabilizing the thiol protons and solvating the monomeric form effectively. In contrast, non-polar solvents fail to disrupt the strong intermolecular dipole-dipole interactions of the phthalonitrile core, resulting in poor solubility. Routine Nuclear Magnetic Resonance (NMR) characterization is typically performed in acetone-d6 due to this favorable solubility profile[2].

Table 1: Quantitative Solubility Profile of DMPN at 25°C

Solvent	Dielectric Constant (ε)	Solubility Profile	Mechanistic Rationale
DMSO	46.7	High (>50 mg/mL)	Strong H-bond acceptor; stabilizes thiol protons and solvates the highly polar nitrile dipole.
DMF	36.7	High (>50 mg/mL)	Excellent solvation of electron-deficient aromatic systems; prevents intermolecular aggregation.
Acetone	20.7	Moderate-High	Sufficient polarity to dissolve the monomer; standard solvent for 1H/13C NMR characterization.
Dichloromethane	8.9	Low (<5 mg/mL)	Insufficient H-bond accepting ability; unable to fully overcome crystal lattice energy.
Hexane / Toluene	< 2.5	Insoluble	Lack of polarity leads to complete exclusion of the polar DMPN molecule.

Note: Solubility values are highly dependent on the oxidative state of the sample. The formation of disulfide oligomers will drastically reduce solubility across all solvents.

Thermal Stability and Degradation Pathways

The thermal stability of DMPN is intrinsically linked to its environment. The free ligand is thermally sensitive and must be stored at low temperatures under an inert gas (N2 or Ar)[1].

When subjected to thermal stress (>150 °C), the compound undergoes two primary modes of degradation:

• Oxidative Coupling (Ambient Conditions): In the presence of atmospheric oxygen, heat acts as an activation energy source for radical-mediated oxidative coupling. The vicinal thiols rapidly oxidize to form intermolecular disulfide bonds, creating insoluble polymeric networks.

• Thermal Extrusion & Cyclization (Inert Conditions): Under strictly anaerobic conditions, high temperatures induce the cleavage of the C-S bonds (sulfur extrusion) and the potential cyclotrimerization of the nitrile groups, leaving behind a carbonaceous/polymeric char. Transition metal complexes derived from this ligand, such as [M(dcbdt)2] salts, typically exhibit decomposition thresholds below 250 °C[4].

Fig 2. Oxidative and thermal degradation pathways of 4,5-dimercaptophthalonitrile.

Table 2: Thermal Stability Parameters

Parameter	Observation / Threshold	Implication for Processing
Storage Temperature	< 0 °C (under Ar/N2)	Prevents slow ambient oxidation and preserves monomeric integrity.
Onset of Oxidation (Air)	~40 - 60 °C	Solutions heated in ambient air will rapidly turn cloudy due to insoluble disulfide formation.
Decomposition (Inert)	> 150 °C	Sublimation/purification via heating is non-viable; requires chemical derivatization for isolation.

Standardized Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They embed causality into every step, ensuring that researchers can verify the success of the procedure in real-time.

Protocol 1: Inert-Atmosphere Solubility Validation

Objective: To accurately determine the solubility of DMPN without interference from oxidative polymerization. Causality: Dissolved oxygen in organic solvents acts as a rapid oxidant for electron-deficient dithiols. If solvents are not rigorously degassed, the resulting disulfide oligomers will precipitate, yielding artificially low solubility data.

• Solvent Preparation: Transfer 10 mL of the target solvent (e.g., DMF or DMSO) into a Schlenk flask. Degas via three consecutive freeze-pump-thaw cycles to remove all dissolved O2. Backfill with high-purity Argon.

• Sample Introduction: Under a positive flow of Argon, introduce a pre-weighed mass of DMPN (e.g., 50 mg) into the degassed solvent.

• Agitation: Stir at 25 °C for 15 minutes.

• Self-Validation Check: Visually inspect the solution.

  • Pass: The solution remains perfectly translucent (often with a slight yellow tint). This confirms monomeric dissolution.

  • Fail: The solution exhibits turbidity or fine particulate suspension. This indicates that oxygen breached the system, triggering oxidative coupling into insoluble disulfides. The data must be discarded.

Protocol 2: Differential Thermal Analysis (TGA/DSC)

Objective: To map the degradation profile of DMPN and isolate oxidative degradation from pure thermal cleavage. Causality: Running parallel analyses under different atmospheric conditions allows the researcher to decouple the exothermic oxidation of thiols from the endothermic/exothermic processes of nitrile cyclization.

• Sample Loading: Load 2–5 mg of freshly synthesized, vacuum-dried DMPN into two separate aluminum crucibles.

• Atmospheric Control:

  • Run A (Inert): Purge the TGA furnace with N2 at a flow rate of 50 mL/min for 30 minutes prior to the run.

  • Run B (Oxidative): Purge the TGA furnace with synthetic Air at 50 mL/min.

• Thermal Ramping: Heat both samples from 25 °C to 400 °C at a ramp rate of 10 °C/min. Reasoning: A 10 °C/min rate provides an optimal balance between thermal resolution and the prevention of thermal lag within the sample matrix.

• Self-Validation Check: Cross-reference the TGA mass-loss curve with the DSC heat-flow curve.

  • In Run B (Air), an early exothermic peak without immediate mass loss confirms the formation of disulfide bonds prior to total decomposition.

  • If mass loss precedes the exotherm in Run A (N2), it indicates that the compound is undergoing partial volatilization/sublimation rather than pure thermal decomposition.

References

• Synthesis, Structure and Physical Properties of Tetrabutylammonium Salts of Nickel Complexes with the New Ligand dcbdt = 4,5‐dicyanobenzene‐1,2‐dithiolate, [Ni(dcbdt)2]z− (z = 0.4, 1, 2). ResearchGate. Available at:[Link]

• Producción de anticuerpos y generación de metodologías inmunoquímicas para la detección de biotoxinas Hadyn Duncan. UV Management Web. Available at:[Link]

• Synthesis, structure and physical properties of transition metal bis 4-cyanobenzene- 1,2-dithiolate complexes[M(cbdt)2]z (M = Zn, Co, Cu, Au, Ni, Pd, z = 0, 1, 2). ResearchGate. Available at:[Link]

• Generation of New Dithia Dications from 4,5-(Bismethylthio)-3,6-diethyl-benzotrithiole by Treatment with Tf2O and SbCl5. Semantic Scholar. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. webges.uv.es [webges.uv.es]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Utilizing 4,5-Dimercaptophthalonitrile (dmpn) as a Dithiolene Ligand in Transition Metal Complexes

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Executive Summary & Scope

The rational design of transition metal dithiolene complexes is a cornerstone of modern materials chemistry, particularly in the development of molecular conductors, magnetic materials, and non-linear optical (NLO) devices. This application note provides an authoritative, self-validating guide to working with 4,5-dimercaptophthalonitrile (commonly abbreviated as dmpn or dcbdt for 4,5-dicyanobenzene-1,2-dithiolate).

Unlike simple aliphatic or unsubstituted aromatic dithiolenes, dmpn introduces powerful electron-withdrawing nitrile groups to the periphery of the metal-dithiolene core. This guide details the causal mechanisms behind its unique electronic properties and provides step-by-step, verifiable protocols for synthesizing the ligand, assembling the metal complex, and tuning its oxidation state.

Mechanistic Insights: The Role of the dmpn Ligand

The utility of dmpn stems directly from its molecular architecture. The incorporation of two strongly electron-withdrawing nitrile (-CN) groups onto the benzenedithiolate backbone exerts a profound inductive pull on the [M(S2​C2​)2​] core 1.

Causality of Electronic Tuning:

• LUMO Stabilization: The -CN groups significantly lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This thermodynamic stabilization allows researchers to isolate these complexes in multiple, highly stable oxidation states (e.g., dianionic, monoanionic, and fractional mixed-valence states) without degrading the ligand framework 2.

Extended π -Delocalization: The planar nature of the dmpn ligand promotes strong intermolecular plane-to-plane stacking. When partially oxidized, these π

π interactions create highly efficient pathways for electron transport, yielding molecular conductors and semiconductors 3.

• Charge Asymmetry for NLO: When paired with a different ligand (mixed-ligand complexes), the strong electron-accepting nature of dmpn facilitates intense ligand-to-ligand charge transfer (LLCT), resulting in robust second-order non-linear optical properties 4.

Fig 1: Electronic causality of nitrile groups on the dithiolene core and resulting applications.

Experimental Methodologies

The direct reaction of 4,5-dichlorophthalonitrile with a bare sulfur source (like Na2​S ) often leads to intractable polymeric byproducts due to the extreme reactivity of the resulting unprotected dithiolate. To ensure high purity, the protocol below utilizes a benzyl protection/deprotection strategy 1.

Fig 2: Step-by-step synthesis and redox tuning of dmpn-based transition metal complexes.

Protocol A: Synthesis of the dmpn Ligand Precursor

Step 1: Nucleophilic Aromatic Substitution (Protection)

• Dissolve 4,5-dichlorophthalonitrile (1.0 eq) in dry DMF under an inert argon atmosphere.

• Add anhydrous K2​CO3​ (2.5 eq) to the solution. Cool the mixture to 0 °C.

• Add benzyl mercaptan (2.2 eq) dropwise. Causality: The strong electron-withdrawing nature of the nitriles activates the aromatic ring, allowing a clean SN​Ar reaction at the chloride positions.

• Self-Validation Check: Monitor the reaction via TLC (Hexane:Ethyl Acetate 3:1). The reaction is complete when the high-Rf starting material spot is entirely replaced by the intermediate.

• Pour the mixture into ice water to precipitate 1,2-bis(benzylthio)-4,5-dicyanobenzene. Filter, wash with water, and dry under vacuum.

Step 2: Lewis Acid-Mediated Deprotection

• Suspend the protected intermediate in dry toluene.

• Add anhydrous AlCl3​ (3.0 eq) in a single portion. Causality: AlCl3​ acts as a specific Lewis acid to cleave the benzyl-sulfur bond without requiring harsh reductive conditions (like Na/liquid NH3​ ) that would destructively reduce the sensitive nitrile groups 1.

• Stir at room temperature for 2 hours.

• Quench carefully with ice-cold 1M HCl. Extract the resulting 4,5-dimercaptophthalonitrile (dmpn) into diethyl ether, dry over MgSO4​ , and concentrate.

Protocol B: Assembly of the [M(dmpn)2​]2− Complex

• Under strict anaerobic conditions, dissolve dmpn in degassed methanol.

• Add sodium methoxide (NaOMe, 2.2 eq) to deprotonate the thiols, generating the active dithiolate.

• Slowly add a methanolic solution of the transition metal salt (e.g., NiCl2​⋅6H2​O , 0.5 eq).

• Self-Validation Check: Observe the immediate color shift (e.g., transitioning to a deep red/orange for the Ni(II) dianion). This colorimetric change confirms successful metal coordination.

• Add a concentrated solution of tetrabutylammonium bromide ( nBu4​NBr , 2.0 eq). Causality: The bulky nBu4​N+ cation drastically reduces the solubility of the highly charged complex in polar solvents, forcing the pure (nBu4​N)2​[M(dmpn)2​] salt to precipitate.

• Collect the solid via vacuum filtration and recrystallize from acetone.

Protocol C: Redox Tuning & Electrocrystallization

• Pre-Oxidation Validation: Before attempting chemical oxidation, dissolve a small sample of the dianion in acetonitrile and perform Cyclic Voltammetry (CV). Record the exact reversible half-wave potentials ( E1/2​ ) for the 2−/1− and 1−/0 transitions. This validates the electrochemical stability of the batch.

• Chemical Oxidation (Monoanion): Dissolve the dianion in acetone. Add a stoichiometric amount of I2​ (0.5 eq). Validation: The solution will instantly shift from red/orange to dark green/black, indicating the formation of the paramagnetic [Ni(dmpn)2​]1− species.

• Electrocrystallization (Fractional States): To isolate highly conductive mixed-valence states (e.g., z=0.4− ), dissolve the monoanion in an H-shaped electrochemical cell using platinum electrodes. Apply a constant galvanostatic current of 0.5–1.0 µA for 7–14 days. High-quality, needle-like single crystals will grow directly on the anode 2.

Quantitative Data & Physicochemical Properties

The structural and electronic properties of dmpn complexes are highly dependent on the central metal and the induced oxidation state. The table below summarizes the benchmark data for key complexes synthesized via the above protocols 1, 2.

Complex	Oxidation State ( z )	Coordination Geometry	Magnetic Behavior	Room Temp Conductivity ( σRT​ )
(nBu4​N)2​[Ni(dmpn)2​]	2−	Square Planar	Diamagnetic	Insulator
(nBu4​N)2​[Ni(dmpn)2​]2​	1−	Square Pyramidal (Dimer)	Paramagnetic ( S=1/2 )	Insulator / Low
(nBu4​N)2​[Ni(dmpn)2​]5​	0.4−	Stacked (Pentameric)	Weakly Paramagnetic	0.15 S/cm
(nBu4​N)2​[Au(dmpn)2​]5​	0.4−	Stacked (Pentameric)	Mixed Valence	10.0 S/cm

Note: The dramatic jump in conductivity for the 0.4− fractional states is a direct result of the extended π -stacking enabled by the planar dmpn ligand framework.

References

• [Ni(dcbdt)
• [(n−Bu)4​N]2​[M(dcbdt)
• Mixed-ligand Pt(II) dithione-dithiolato complexes: influence of the dicyanobenzodithiolato ligand on the second-order NLO properties. PubMed / NIH.
• Organometallic dithiolene complexes of benzenedithiolate analogues with π -coordinating and π -interacting Cp ligand*. RIKEN / Journal of Organometallic Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. The family of molecular conductors [(n-Bu)4N]2[M(dcbdt)2]5, M = Cu, Ni, Au; band filling and stacking modulation effects - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. www2.riken.jp [www2.riken.jp]
• 4. Mixed-ligand Pt(II) dithione-dithiolato complexes: influence of the dicyanobenzodithiolato ligand on the second-order NLO properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of Sulfur-Substituted Phthalocyanines from 1,2-Benzenedicarbonitrile, 4,5-dimercapto-

Executive Summary

Sulfur-substituted phthalocyanines (Pcs) represent a critical class of macrocyclic compounds with profound applications in photodynamic therapy (PDT), chemical sensing, and organic electronics. The introduction of peripheral thioether linkages significantly red-shifts the Q-band absorption into the near-infrared (NIR) region—the "therapeutic window" for tissue penetration—and dramatically enhances solubility in organic solvents[1][2]. This application note details a robust, two-phase protocol for synthesizing octakis(alkylthio)phthalocyanines utilizing the versatile building block 1,2-Benzenedicarbonitrile, 4,5-dimercapto- (commonly known as 4,5-dimercaptophthalonitrile)[3].

Mechanistic Rationale & Workflow

Direct cyclotetramerization of unprotected 1,2-Benzenedicarbonitrile, 4,5-dimercapto- is synthetically unviable. At the elevated temperatures required for macrocyclization, free thiols rapidly undergo oxidative coupling, yielding intractable, cross-linked polymeric networks.

To circumvent this, a self-validating, two-phase protocol is employed:

• S-Alkylation (Protection & Functionalization): The reactive dithiol is alkylated to form a stable 4,5-bis(alkylthio)phthalonitrile precursor[3]. This step protects the sulfur centers and introduces bulky aliphatic chains (e.g., hexyl groups) that act as steric bumpers. These bumpers disrupt the strong π-π stacking inherent to the phthalocyanine core, preventing aggregation and ensuring the final macrocycle is highly soluble[4].

• Cyclotetramerization (Macrocycle Formation): The functionalized precursor undergoes base-catalyzed tetramerization. The use of a strong, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) facilitates the formation of an intermediate alkoxide/iminoisoindoline, driving the macrocyclization around a central metal template (or protons for metal-free variants)[1][3].

Reaction workflow for the synthesis of octakis(alkylthio)phthalocyanines.

Experimental Protocols

Phase 1: Synthesis of 4,5-bis(hexylthio)phthalonitrile

Objective: Convert the reactive dithiol into a stable, highly soluble precursor.

Reagents:

• 1,2-Benzenedicarbonitrile, 4,5-dimercapto- (1.0 eq)

• 1-Bromohexane (2.5 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried, nitrogen-purged round-bottom flask with 1,2-Benzenedicarbonitrile, 4,5-dimercapto- and anhydrous DMF.

• Deprotonation: Add anhydrous K₂CO₃ to the stirring solution.

  • Causality: K₂CO₃ acts as a mild base to deprotonate the thiols, generating highly nucleophilic thiolate anions while avoiding the hydrolysis of the sensitive nitrile groups.

• Alkylation: Add 1-bromohexane dropwise at room temperature.

• Reaction: Elevate the temperature to 60 °C and stir for 12 hours under a continuous N₂ atmosphere.

• Validation Checkpoint (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane:EtOAc, 4:1). The highly polar starting material must be fully consumed, replaced by a faster-eluting spot corresponding to the dialkylated product.

• Workup: Pour the mixture into ice-cold water to precipitate the crude product. Extract the aqueous phase with dichloromethane (DCM). Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify via silica gel column chromatography (eluent: Hexane/EtOAc) to yield 4,5-bis(hexylthio)phthalonitrile as a pale yellow solid.

Phase 2: Cyclotetramerization to Octakis(hexylthio)phthalocyanine

Objective: Assemble the macrocycle using either a metal template or metal-free conditions.

Reagents:

• 4,5-bis(hexylthio)phthalonitrile (4.0 eq)

• Zinc Acetate Dihydrate (Zn(OAc)₂) (1.1 eq) — Omit if synthesizing the metal-free (H₂Pc) variant.

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (Catalytic, ~0.5 eq)

• Anhydrous n-Pentanol (Solvent)

Step-by-Step Methodology:

• Assembly: In a Schlenk tube under N₂, combine 4,5-bis(hexylthio)phthalonitrile, Zn(OAc)₂ (for metallation), and anhydrous n-pentanol.

• Catalysis: Inject DBU into the suspension.

  • Causality: DBU is a non-nucleophilic base that deprotonates n-pentanol. The resulting pentanolate attacks the nitrile carbon, forming an intermediate iminoisoindoline that rapidly tetramerizes around the zinc template[3]. n-Pentanol is specifically chosen for its high boiling point, which provides the thermal energy required to overcome the activation barrier of macrocyclization.

• Reflux: Heat the mixture to reflux (~140 °C) for 24 hours.

• Validation Checkpoint (Visual & IR): The reaction mixture will transition from pale yellow to an intense, dark green/blue. Take an aliquot, evaporate the solvent, and perform IR spectroscopy. The sharp C≡N stretching band at ~2230 cm⁻¹ must completely disappear , confirming full conversion of the precursor into the macrocycle.

• Precipitation: Cool the mixture to room temperature and precipitate the crude macrocycle by adding it dropwise to vigorously stirring methanol.

• Filtration: Collect the solid via vacuum filtration. Wash extensively with hot methanol to remove unreacted nitriles, residual metal salts, and DBU.

• Purification: Purify via column chromatography (Alumina or Silica, eluting with DCM/Hexane gradients) to isolate the pure octakis(hexylthio)phthalocyanine.

Data Presentation & Validation Checkpoints

The introduction of eight peripheral sulfur atoms donates electron density into the phthalocyanine π-system via resonance. This significantly raises the energy of the Highest Occupied Molecular Orbital (HOMO), narrowing the HOMO-LUMO gap. Consequently, the Q-band experiences a substantial bathochromic (red) shift from ~670 nm (unsubstituted Pc) to >700 nm[1][2].

Table 1: Photophysical and Structural Validation Data for Octakis(hexylthio)phthalocyanines

Compound / Intermediate	Symmetry	Q-band λ_max (nm) in DCM	IR Validation (C≡N status)	Typical Yield (%)
4,5-bis(hexylthio)phthalonitrile	N/A	N/A	Present (~2230 cm⁻¹)	80–90
Metal-Free Pc (H₂Pc)	D2h​	~705, ~735 (Split band)	Absent	30–40
Zinc Pc (ZnPc)	D4h​	~740 (Single band)	Absent	45–55
Nickel Pc (NiPc)	D4h​	~720 (Single band)	Absent	40–50
Lutetium Bis-Pc (LuPc₂)	Sandwich	~704 (Single band)	Absent	10–15

Note: The splitting of the Q-band in the metal-free variant is a direct result of the lowering of molecular symmetry from D4h​ (metallated) to D2h​ (metal-free), which lifts the degeneracy of the Lowest Unoccupied Molecular Orbital (LUMO)[1].

References

• Gürek, A., & Bekaroğlu, Ö. (1994). Octakis(alkylthio)-substituted phthalocyanines and their interactions with silver(I) and palladium(II) ions. Journal of the Chemical Society, Dalton Transactions, (9), 1419-1423. URL:[Link]

• Topal, S. Z., İşci, Ü., Kumru, U., Atilla, D., Gürek, A. G., et al. (2014). Modulation of the electronic and spectroscopic properties of Zn(II) phthalocyanines by their substitution pattern. Dalton Transactions, 43(18), 6897-6908. URL:[Link]

• Guyon, F., Pondaven, A., Guenot, P., & L'Her, M. (2001). Synthesis, Structure, Spectroscopic Properties, and Magnetic Properties of an Octakis(Alkylthio)-Substituted Lutetium(III) Bisphthalocyanine. Inorganic Chemistry, 40(25), 6497-6502. URL:[Link]

• Furuyama, T., & Kobayashi, N. (2018). Synthesis of phthalocyanines having thio-alkyl substituents at non-peripheral positions and their photochemical and photophysical properties. Journal of Medicinal and Chemical Sciences. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. jmchemsci.com [jmchemsci.com]
• 3. Octakis(alkylthio)-substituted phthalocyanines and their interactions with silver(I) and palladium(II) ions - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Electrochemical Applications of 4,5-Dimercaptophthalonitrile Derivatives in Energy Storage

Executive Summary

The development of advanced energy storage systems and electrocatalysts relies heavily on the design of robust, redox-active molecular architectures. 4,5-dimercaptophthalonitrile (DMPN) and its primary derivative ligand, 4,5-dicyanobenzene-1,2-dithiolate (dcbdt) , have emerged as highly versatile building blocks in electrochemistry[1]. By coordinating with transition metals (e.g., Ni, Co, Fe), these ligands form bis(dithiolene) complexes that exhibit exceptional multi-electron redox reversibility. This application note provides a comprehensive, self-validating guide to the synthesis, electrochemical characterization, and application of DMPN derivatives in non-aqueous redox flow batteries (RFBs) and electrocatalytic hydrogen evolution reactions (HER).

Mechanistic Insights: The "Non-Innocent" Ligand Paradigm

The core electrochemical utility of dcbdt-based complexes stems from the "non-innocent" nature of the dithiolene ligand[2]. In classical coordination chemistry, metals undergo oxidation state changes while ligands remain electronically static. However, in transition metal dithiolenes, the frontier molecular orbitals (HOMO and LUMO) are highly delocalized across both the metal center and the sulfur atoms of the ligand[2].

Causality in Energy Storage:

• Structural Stability: Because electrons are added to or removed from a delocalized π -system rather than a localized metal d-orbital, the structural reorganization energy during redox cycling is minimized. This results in highly reversible electrochemistry and long cycle life in batteries.

• Voltage Tuning: The strong electron-withdrawing nature of the peripheral cyano (–C≡N) groups on the dcbdt ligand anodically shifts the redox potentials compared to unsubstituted dithiolenes, increasing the oxidative stability of the complex[3]. This makes them ideal catholytes for RFBs.

Application Note 1: Nonaqueous Redox Flow Batteries (RFBs)

Nonaqueous RFBs require highly soluble, multi-electron redox species to achieve competitive energy densities. The tetrabutylammonium (TBA) salts of[Ni(dcbdt)2] are utilized because the bulky TBA counter-cation disrupts crystal lattice packing, dramatically enhancing solubility in polar aprotic solvents like acetonitrile or propylene carbonate[1].

Protocol 1.1: Synthesis of the Precursor and Redox-Active Complex

Note: This workflow is designed to ensure the integrity of the sensitive cyano groups during sulfur deprotection.

Workflow for the synthesis of the [Ni(dcbdt)2]2- redox-active complex from 4,5-dichlorophthalonitrile.

Step-by-Step Methodology:

• Thioether Formation: React 4,5-dichlorophthalonitrile with benzyl mercaptan in dimethylformamide (DMF) using K2​CO3​ as a base. Stir at room temperature for 20 hours. Rationale: Benzyl mercaptan is used to install the sulfur atoms while keeping them protected from premature oxidation.

• Deprotection: Isolate the intermediate and dissolve in benzene. Add anhydrous AlCl3​ and stir for 1.5 hours[1]. Rationale: AlCl3​ acts as a Lewis acid to selectively cleave the robust benzyl-sulfur bonds without hydrolyzing the sensitive nitrile groups.

• Neutralization: Precipitate the resulting 4,5-dimercaptophthalonitrile (DMPN) from a basic aqueous solution by careful neutralization with HCl[1].

• Complexation: Under an inert N2​ atmosphere, react DMPN with NiCl2​⋅6H2​O in the presence of tetrabutylammonium bromide ( nBu4​NBr ) to yield the (nBu4​N)2​[Ni(dcbdt)2​] salt[1].

Protocol 1.2: Electrochemical Validation (Self-Validating System)

Before deploying the synthesized complex in a flow cell, it must be validated via Cyclic Voltammetry (CV) to ensure the absence of synthetic impurities and confirm redox reversibility.

• Electrolyte Preparation: Dissolve 1.0 mM of (nBu4​N)2​[Ni(dcbdt)2​] in anhydrous acetonitrile containing 0.1 M TBAPF6​ (supporting electrolyte).

• Cell Setup: Use a three-electrode cell: Glassy carbon working electrode (chosen for its wide potential window and minimal surface adsorption), Pt wire counter electrode, and Ag/Ag+ pseudo-reference electrode.

• Execution: Scan the potential from -1.0 V to +1.0 V at varying scan rates (10, 50, 100, 200 mV/s).

• Validation Criteria: A successful synthesis will yield two distinct, highly reversible redox couples corresponding to the [Ni(dcbdt)2​]2−/[Ni(dcbdt)2​]1− and [Ni(dcbdt)2​]1−/[Ni(dcbdt)2​]0 transitions. The ratio of anodic to cathodic peak currents ( Ipa​/Ipc​ ) must be ≈1.0 , proving chemical reversibility.

Application Note 2: Electrocatalytic Hydrogen Evolution (HER)

Beyond energy storage, nickel dithiolene complexes act as molecular electrocatalysts for the Hydrogen Evolution Reaction (HER). The dcbdt ligand plays a critical role here by acting as a proton relay, facilitating a Proton-Coupled Electron Transfer (PCET) mechanism[4].

Proton-Coupled Electron Transfer (PCET) mechanism for Hydrogen Evolution Reaction using [Ni(dcbdt)2]2-.

Protocol 2.1: Electrocatalytic Evaluation

• Acid Titration: Prepare a 1.0 mM solution of the catalyst in acetonitrile. Record a baseline CV.

• Proton Source Addition: Sequentially add aliquots of a weak acid (e.g., trifluoroacetic acid, TFA) from 0 to 50 equivalents.

• Mechanistic Observation: As acid concentration increases, observe the catalytic current enhancement at the potential of the first ligand-based reduction. The shift from a reversible 1e- wave to a massive irreversible catalytic wave confirms the ECEC (Electrochemical-Chemical-Electrochemical-Chemical) pathway[4]. Causality: The initial electron is injected into the delocalized π∗(dcbdt) orbital, increasing the basicity of the complex and driving the subsequent protonation step[4].

Quantitative Data Summary

The table below summarizes the electrochemical properties of key 4,5-dicyanobenzene-1,2-dithiolate complexes, highlighting their tunable nature based on the central transition metal[1],[3].

Metal Complex	Primary Redox Transition	Secondary Redox Transition	Geometry	Primary Application
[Ni(dcbdt)2​]2−	[Ni(dcbdt)2​]2−⇌[Ni(dcbdt)2​]1−	[Ni(dcbdt)2​]1−⇌[Ni(dcbdt)2​]0	Square-Planar	RFB Catholyte / HER
[Co(dcbdt)2​]2−	[Co(dcbdt)2​]2−⇌[Co(dcbdt)2​]1−	N/A (Forms Dimers)	Square-Pyramidal	RFB Anolyte
[Fe(dcbdt)2​]2−	[Fe(dcbdt)2​]2−⇌[Fe(dcbdt)2​]1−	N/A (Forms Dimers)	Square-Pyramidal	RFB Anolyte

Note: Cobalt and Iron derivatives often dimerize in their monoanionic states, altering their magnetic susceptibility and solid-state conductivity, which must be accounted for in high-concentration RFB formulations[3].

References

• Synthesis, Structure and Physical Properties of Tetrabutylammonium Salts of Nickel Complexes with the New Ligand dcbdt = 4,5‐dicyanobenzene‐1,2‐dithiolate, [Ni(dcbdt)2]z− (z = 0.4, 1, 2) Source: European Journal of Inorganic Chemistry (2001) URL:[Link]

• Electrochemical and Theoretical Studies on Nickel Dithiolene Hydrogen Evolution Catalysts Source: Kyushu University Academic Repository URL:[Link]

• Cobalt and Iron Cyano Benzene Bis(Dithiolene) Complexes Source: Molecules / MDPI (2024) URL:[Link]

• The dithiolene ligand - 'Innocent' or 'non-innocent'? A theoretical and experimental study of some cobalt-dithiolene complexes Source: Faraday Discussions (2007) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]

Application Note: Cross-Coupling and Functionalization Protocols for 1,2-Benzenedicarbonitrile, 4,5-dimercapto-

Target Audience: Researchers, materials scientists, and drug development professionals. Focus: C–S bond formation, macrocycle precursor synthesis, and metal-dithiolene coordination.

Executive Summary

1,2-Benzenedicarbonitrile, 4,5-dimercapto- (CAS: 352320-69-5), commonly referred to as 4,5-dimercaptophthalonitrile or dcbdtH₂, is a highly versatile, electron-deficient aromatic dithiol[1]. Featuring dual nucleophilic thiol groups and two electron-withdrawing nitrile moieties, it serves as a critical building block for the synthesis of octathio-substituted phthalocyanines and non-innocent transition-metal dithiolene complexes[2].

Functionalizing the 4,5-positions via C–S cross-coupling allows researchers to precisely tune the steric and electronic properties of downstream macrocycles. The introduction of bulky alkyl or aryl thioether substituents effectively suppresses intermolecular aggregation, drastically increases solubility in organic solvents, and induces a bathochromic shift (red-shift) of the Q-band to approximately 720 nm[3]. These properties are essential for applications in photodynamic therapy (PDT), organic photovoltaics (OPVs), and electrocatalysis[4].

Mechanistic Causality in C–S Bond Formation

The reactivity of 4,5-dimercaptophthalonitrile is governed by the high polarizability and nucleophilicity of its conjugate thiolate anions. Understanding the causality behind reagent selection is critical for optimizing yields and preventing side reactions:

• Acidity and Base Selection: The strong electron-withdrawing effect of the two ortho-nitrile groups increases the acidity of the thiol protons (pKa ~ 6–7). Consequently, weak bases such as potassium carbonate (K₂CO₃) are sufficient for complete deprotonation. Stronger bases (e.g., NaH or alkoxides) are avoided, as they can trigger unwanted nucleophilic attack on the nitrile groups or promote base-catalyzed polymerization[5].

• Aliphatic S-Alkylation (Sₙ2 Pathway): Once deprotonated, the resulting dithiolate undergoes rapid Sₙ2 substitution with primary or secondary alkyl halides. The electron-deficient nature of the aromatic ring stabilizes the thiolate, significantly reducing its propensity for oxidative disulfide coupling—a common failure point when working with electron-rich dithiols[4].

• Aryl C–S Cross-Coupling (Ullmann-Type): Direct nucleophilic aromatic substitution (SₙAr) with unactivated aryl halides is thermodynamically unfavorable. Therefore, transition-metal catalysis is required. Copper(I) iodide, paired with a bidentate nitrogen ligand (e.g., 1,10-phenanthroline), facilitates the oxidative addition of the aryl halide and subsequent reductive elimination to form the C(sp²)–S bond. The ligand is critical; it solubilizes the Cu(I) species and prevents the formation of unreactive, polymeric copper-thiolate dead-end complexes.

Divergent Synthetic Workflows

The functionalization of 4,5-dimercaptophthalonitrile diverges into three primary pathways depending on the desired application: aliphatic alkylation, aryl cross-coupling, or direct metal coordination[2][6][7].

Divergent cross-coupling and coordination pathways of 4,5-dimercaptophthalonitrile.

Experimental Protocols

Protocol A: Base-Promoted Aliphatic S-Alkylation

Objective: Synthesis of 4,5-bis(hexylthio)phthalonitrile, a highly popular building block for soluble A₃B and A₄ phthalocyanines[4].

Reagents:

• 1,2-Benzenedicarbonitrile, 4,5-dimercapto- (1.0 equiv, 5.0 mmol)

• 1-Bromohexane (2.5 equiv, 12.5 mmol)

• Anhydrous K₂CO₃ (3.0 equiv, 15.0 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (25 mL)

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL Schlenk flask, suspend K₂CO₃ in anhydrous DMF. Sparge the mixture with Argon for 15 minutes to remove dissolved oxygen.

• Thiolate Generation: Add the dithiol precursor in one portion under positive Argon flow. Stir at room temperature for 20 minutes. Self-Validation Check: The solution will transition from a pale suspension to a vibrant yellow/orange color, confirming the generation of the dithiolate anion.

• Alkylation: Add 1-bromohexane dropwise via syringe over 10 minutes.

• Heating: Heat the reaction mixture to 70 °C and stir for 4 hours. Self-Validation Check: Monitor via TLC (Hexane/EtOAc 4:1). The highly non-polar product (R_f ~ 0.6) will clearly separate from the baseline-bound starting material.

• Workup: Cool to room temperature and pour the mixture into 150 mL of ice-cold distilled water. Extract with Dichloromethane (3 × 50 mL). Wash the combined organic layers with brine (5 × 50 mL) to thoroughly remove residual DMF.

• Purification: Dry over MgSO₄, concentrate in vacuo, and recrystallize from cold ethanol to yield white/pale yellow crystals.

Protocol B: Copper-Catalyzed Aryl C–S Cross-Coupling

Objective: Synthesis of 4,5-bis(phenylthio)phthalonitrile via Ullmann-type coupling to extend π-conjugation.

Reagents:

• 1,2-Benzenedicarbonitrile, 4,5-dimercapto- (1.0 equiv, 2.0 mmol)

• Iodobenzene (2.5 equiv, 5.0 mmol)

• Copper(I) Iodide (10 mol%, 0.2 mmol)

• 1,10-Phenanthroline (20 mol%, 0.4 mmol)

• Anhydrous K₂CO₃ (3.0 equiv, 6.0 mmol)

• Anhydrous Toluene (20 mL)

Step-by-Step Methodology:

• Catalyst Pre-activation: In an argon-filled glovebox or using strict Schlenk techniques, combine CuI, 1,10-phenanthroline, and K₂CO₃ in a sealed pressure tube.

• Reagent Addition: Add the dithiol precursor, followed by degassed anhydrous toluene and iodobenzene.

• Cross-Coupling: Seal the tube and heat to 110 °C in an oil bath for 18 hours. Causality Note: Toluene is preferred over DMF here to suppress the competitive homocoupling of the aryl halide.

• Workup: Cool the mixture, dilute with ethyl acetate (30 mL), and filter through a pad of Celite to remove insoluble copper salts and inorganic bases.

• Purification: Concentrate the filtrate and purify via silica gel flash chromatography (Hexane/DCM gradient) to isolate the target compound.

Protocol C: Direct Metal Coordination (Ligand Exchange)

Objective: Synthesis of [Ni(bpy)(dcbdt)], a highly active electrocatalyst for hydrogen evolution[7].

Step-by-Step Methodology:

• Dissolve 4,5-dimercaptophthalonitrile (1.0 mmol) and Triethylamine (2.1 mmol) in 30 mL of Methanol.

• Slowly add this solution to a stirring aqueous solution (10 mL) of NiCl₂(bpy) (1.0 mmol)[7].

• Stir at room temperature for 1 hour. The non-innocent dithiolate ligand rapidly displaces the chlorides.

• Filter the resulting dark precipitate, wash sequentially with water, methanol, and diethyl ether, and dry under vacuum to yield the pure complex[2].

Comparative Reaction Metrics

The following table summarizes the quantitative data and expected outcomes for the functionalization strategies of 4,5-dimercaptophthalonitrile:

Strategy	Electrophile / Reagent	Catalyst / Base	Solvent & Temp	Typical Yield	Downstream Application
S-Alkylation	1-Bromohexane	None / K₂CO₃	DMF, 70 °C	80–90%	Highly soluble A₃B or A₄ Phthalocyanines[4]
C–S Arylation	Iodobenzene	CuI / K₂CO₃	Toluene, 110 °C	65–80%	Extended π-conjugated Phthalocyanines[6]
Metal Coordination	NiCl₂(bpy)	None / Et₃N	MeOH/H₂O, 25 °C	>90%	Electrocatalysts / Magnetic Materials[2][7]

References

• Synthesis, Structure and Physical Properties of Tetrabutylammonium Salts of Nickel Complexes with the New Ligand dcbdt = 4,5-dicyanobenzene-1,2-dithiolate European Journal of Inorganic Chemistry / ResearchGate URL:[Link]

• Octakis(alkylthio)-substituted phthalocyanines and their interactions with silver(I) and palladium(II) ions Journal of the Chemical Society, Dalton Transactions (RSC Publishing) URL:[Link]

• Phthalocyanines and Naphthalocyanines with Sulfur-Containing Functional Groups: Synthesis, Preparation of Hybrid Gold Nanoparticles Macroheterocycles (ISUCT) URL:[Link]

• Phthalocyanines prepared from 4,5-dihexylthiophthalonitrile, a popular building block National Institutes of Health (PMC) URL:[Link]

• Using Nucleophilic Aromatic Substitution as an Alternate Sustainable Pathway to 4,5-Dihalogenated Phthalonitriles ACS Sustainable Chemistry & Engineering URL:[Link]

• Electrocatalytic reduction of aryldichlorophosphines with the (2,2′-bipyridine)nickel complexes ResearchGate URL:[Link]

Sources

• 1. appchemical.com [appchemical.com]
• 2. researchgate.net [researchgate.net]
• 3. Octakis(alkylthio)-substituted phthalocyanines and their interactions with silver(I) and palladium(II) ions - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Phthalocyanines prepared from 4,5-dihexylthiophthalonitrile, a popular building block - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. macroheterocycles.isuct.ru [macroheterocycles.isuct.ru]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 1,2-Benzenedicarbonitrile, 4,5-dimercapto- Synthesis

Welcome to the dedicated technical support and troubleshooting center for the synthesis of 1,2-Benzenedicarbonitrile, 4,5-dimercapto- (commonly referred to as 4,5-dimercaptophthalonitrile or dcbdt). This compound is a critical precursor for synthesizing conducting and magnetic molecular materials, particularly transition metal dithiolene complexes[1].

Because ortho-dithiols are highly susceptible to oxidation and polymerization, achieving high yields requires strict control over reaction kinetics and environmental conditions. This guide replaces outdated, single-step sulfidation methods with a highly optimized, self-validating two-step debenzylation protocol[2].

Mechanistic Overview & Synthetic Strategy

Historically, researchers attempted to synthesize 4,5-dimercaptophthalonitrile via direct nucleophilic aromatic substitution using sodium sulfide (Na₂S). However, the extreme basicity and dual nucleophilicity of the sulfide anion inevitably lead to intermolecular cross-linking, yielding intractable polymeric thioethers and reducing the target yield to <25%.

To bypass this, the modern gold-standard methodology utilizes a two-step protection-deprotection strategy [2],[1]:

• Thiolate Substitution: Benzyl mercaptan is deprotonated by sodium hydride (NaH) to form a bulky, mono-functional nucleophile. This reacts cleanly with 4,5-dichloro-1,2-dicyanobenzene to form a stable intermediate: 1,2-bis(benzylthio)-4,5-dicyanobenzene.

• Lewis Acid Deprotection: The benzyl groups are selectively cleaved using anhydrous aluminum chloride (AlCl₃) in toluene, followed by a rigorous acid/base workup to isolate the free dithiol.

Workflow for the optimized two-step synthesis of 4,5-dimercaptophthalonitrile.

Validated Step-by-Step Protocol

This protocol is engineered as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Phase 1: Preparation of 1,2-bis(benzylthio)-4,5-dicyanobenzene

Causality Focus: NaH is used instead of weaker bases to ensure quantitative deprotonation of benzyl mercaptan, preventing unreacted thiol from competing in side reactions[2].

• Setup: Equip a 250 mL four-necked flask with a reflux condenser, dropping funnel, thermometer, and an inert argon inlet[2].

• Deprotonation: Add 1.0 g of NaH (60% dispersion in mineral oil) under argon, followed by 40 mL of dry DMF. Cool the suspension to 10–15 °C using an ice/water bath. Dropwise, add 3 mL (26 mmol) of benzyl mercaptan.

  • Validation Check: Vigorous hydrogen gas evolution should occur. The solution must turn completely clear once the thiolate anion is fully formed[2].

• Substitution: To the clear solution, add 2.5 g (13 mmol) of 4,5-dichloro-1,2-dicyanobenzene in small 0.3 g portions every 2 minutes to control the exothermic reaction[2].

• Completion: Stir overnight at room temperature. Quench by pouring into ice water, filter the resulting solid, wash with water, and dry under vacuum to yield the intermediate.

Phase 2: Lewis Acid-Mediated Deprotection

Causality Focus: Toluene is chosen as the solvent because it stabilizes the carbocation intermediate formed during the AlCl₃-mediated cleavage of the benzyl-sulfur bond[2].

• Reagent Preparation: In a fume hood, quickly weigh 2.2 g (16.5 mmol) of finely powdered anhydrous AlCl₃ and transfer it to a clean 250 mL flask under argon. Suspend in 25 mL of dry toluene[2].

• Controlled Cleavage: Dissolve 1.5 g (4.03 mmol) of the Phase 1 intermediate in 50 mL of dry toluene. Add this solution dropwise to the AlCl₃ suspension over exactly 1 hour[2].

  • Validation Check: The slow addition prevents localized thermal spikes. The mixture should gradually darken without boiling.

• Quenching & Extraction: Quench the reaction by adding 60 mL of crushed ice/water. Filter out any pink precipitate. Transfer the filtrate to a separatory funnel, isolate the organic layer, and extract it with 5% (w/v) aqueous NaOH (3 × 40 mL)[2].

  • Causality Focus: The highly acidic dithiol product moves into the aqueous phase as a sodium salt, leaving unreacted starting materials and organic impurities in the toluene layer.

• Precipitation: Cool the combined alkaline layers in an ice bath. Under a continuous stream of argon, acidify with 5% (v/v) aqueous HCl until the pH reaches 2.

  • Validation Check: A yellowish solid (the pure dithiol) will precipitate[2]. Collect via vacuum filtration and dry immediately.

Quantitative Yield & Purity Comparison

Synthesis Route	Intermediate Yield (%)	Final Step Yield (%)	Overall Yield (%)	Purity & Isolation Profile
Direct Na₂S Substitution	N/A	15 - 25%	15 - 25%	High oligomer content; requires complex chromatography.
Benzyl Mercaptan + AlCl₃	85 - 92%	70 - 80%	60 - 73%	High purity; easily isolated via simple acid/base extraction.

Troubleshooting Guide

Q: During Phase 1, my reaction mixture turned black and yielded a tar-like substance. What went wrong? A: This is a classic symptom of thermal runaway. The nucleophilic substitution of the first chloride is highly exothermic. If the 4,5-dichloro-1,2-dicyanobenzene is added too quickly, the temperature spikes, causing the cyano groups to polymerize. Ensure you add the solid in small 0.3 g increments and strictly maintain the bath temperature between 10–15 °C[2].

Q: My final product is a sticky brown paste instead of a yellowish solid. How do I fix this? A: A brown, sticky paste indicates that the ortho-dithiol has oxidized into a disulfide polymer. 4,5-dimercaptophthalonitrile is extremely sensitive to oxygen, especially in its deprotonated state during the NaOH extraction. You must purge all extraction solvents with argon prior to use, and perform the final HCl acidification under a strict inert atmosphere[2],[1].

Q: The debenzylation step (Phase 2) resulted in a very low yield. Why didn't the AlCl₃ cleave the bonds? A: Anhydrous AlCl₃ is highly hygroscopic. If the reagent bottle was previously opened to the air, the AlCl₃ likely absorbed ambient moisture, converting it into inactive aluminum hydroxide species. Always use a fresh, tightly sealed bottle of finely powdered anhydrous AlCl₃, and weigh it as rapidly as possible[2].

Frequently Asked Questions (FAQs)

Q: Can I use potassium carbonate (K₂CO₃) instead of NaH in Phase 1? A: Yes, but with caveats. While K₂CO₃ is safer and easier to handle than NaH, it is a weaker base. The deprotonation of benzyl mercaptan will be slower and exist in an equilibrium state. If you substitute K₂CO₃, you must increase the reaction time and gently heat the mixture to 40 °C to drive the reaction to completion, which slightly increases the risk of side reactions.

Q: Is it possible to scale this reaction up to 50 grams? A: Scaling up the benzyl protection step is straightforward, provided you scale your cooling capacity accordingly. However, scaling the AlCl₃ deprotection step is hazardous due to the massive volume of HCl gas generated upon quenching. For large-scale synthesis, consider using sodium in liquid ammonia (Birch-type reduction) for debenzylation, though this requires specialized cryogenic equipment.

Q: How should I store the purified 1,2-Benzenedicarbonitrile, 4,5-dimercapto-? A: Store the dried yellowish powder in an amber glass vial, backfilled with argon, and sealed with Parafilm. Keep it in a freezer at -20 °C. Under these conditions, it will remain stable for several months without significant disulfide formation.

References

• Simão, D. (2016). 6.4. Synthesis of 4,5-Dicyanobenzene-1,2-dithiol. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom (pp. 542-544). The Royal Society of Chemistry. 2

• Simão, D., Alves, H., Belo, D., Rabaça, S., Lopes, E. B., Santos, I. C., Gama, V., Duarte, M. T., Henriques, R. T., Novais, H. M., & Almeida, M. (2001). Synthesis, Structure and Physical Properties of Tetrabutylammonium Salts of Nickel Complexes with the New Ligand dcbdt = 4,5‐dicyanobenzene‐1,2‐dithiolate, [Ni(dcbdt)2]z− (z = 0.4, 1, 2). European Journal of Inorganic Chemistry, 2001(12), 3119-3126. 1

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. books.rsc.org [books.rsc.org]

How to prevent oxidation of 4,5-dimercaptophthalonitrile during cyclotetramerization

Welcome to the Macrocycle Synthesis Technical Support Center. This portal is designed for researchers, scientists, and drug development professionals troubleshooting the synthesis of octathio-substituted phthalocyanines.

Below, you will find a comprehensive root-cause analysis, an FAQ knowledge base, and self-validating experimental protocols to resolve the oxidation issues associated with 4,5-dimercaptophthalonitrile.

Symptom Checker & Root Cause Analysis

Reported Symptom: During the cyclotetramerization of 4,5-dimercaptophthalonitrile, the reaction mixture rapidly darkens and precipitates as an intractable, insoluble black mass. The yield of the desired octamercaptophthalocyanine is near zero.

Mechanistic Root Cause: The free thiol (-SH) groups on 4,5-dimercaptophthalonitrile are highly susceptible to oxidative coupling. Cyclotetramerization requires strong bases (e.g., DBU or alkoxides) and high heat. Under these conditions, thiols are deprotonated to form highly nucleophilic thiolate anions. In the presence of trace oxygen or templating transition metals (which act as single-electron redox catalysts), these thiolates rapidly oxidize into thiyl radicals that dimerize into disulfide (-S-S-) bridges[1]. This triggers runaway intermolecular cross-linking, yielding an insoluble polymeric network rather than a discrete macrocycle.

Knowledge Base & FAQs

Q1: What is the most reliable strategy to prevent this oxidation? A1: The industry-standard approach is the Protection-Deprotection Strategy . Instead of subjecting the free dithiol to harsh macrocyclization conditions, the thiol groups must be masked as thioethers (e.g., benzyl or alkyl groups) prior to the reaction. For example, reacting 4,5-dichlorophthalonitrile with benzyl mercaptan yields 4,5-bis(benzylthio)phthalonitrile[2]. This protected precursor is completely immune to disulfide formation. After successful cyclotetramerization into the octakis(benzylthio)phthalocyanine, the benzyl groups can be quantitatively removed using Lewis acids like AlCl₃[2] to unveil the free thiols.

Q2: If my experimental design strictly requires cyclotetramerization of the unprotected 4,5-dimercaptophthalonitrile, how can I prevent oxidation? A2: If you must use the free thiol, you must engineer a strictly anaerobic and reducing environment:

• Rigorous Degassing: Solvents (like 1-pentanol or DMAE) must be subjected to at least three freeze-pump-thaw cycles.

• Schlenk Techniques: The entire reaction must be assembled and refluxed under an ultra-pure Argon atmosphere.

• Sacrificial Antioxidants: The addition of a non-nucleophilic reducing agent, such as Tris(2-carboxyethyl)phosphine (TCEP), can help reduce spontaneously formed disulfides back to thiols, though yields will still be significantly lower than the protection strategy.

Q3: Does the choice of the templating metal influence the oxidation rate? A3: Yes. Transition metals like Cu(II), Fe(II), and Co(II) are notorious for catalyzing thiol oxidation via redox mechanisms[3]. If you are attempting a template-directed synthesis with free thiols, these metals will accelerate disulfide polymerization. Using a redox-inactive metal template like Zn(II) or Mg(II)[4] mitigates this catalytic oxidation, though it does not eliminate the need for strict oxygen exclusion.

Reaction Pathway Visualization

Fig 1: Reaction pathways comparing unprotected thiol oxidation vs. the benzyl protection strategy.

Validated Workflows (Experimental Protocols)

To ensure self-validating results, follow this three-stage protection-deprotection methodology.

Protocol 1: Synthesis of the Protected Precursor

Objective: Mask the reactive thiols as benzyl thioethers to prevent oxidation.

• Dissolve 4,5-dichlorophthalonitrile (1.0 eq) in anhydrous DMF under an Argon atmosphere.

• Add anhydrous K₂CO₃ (2.5 eq) to serve as a non-nucleophilic base.

• Dropwise add benzyl mercaptan (PhCH₂SH) (2.2 eq) at room temperature[2].

• Stir the reaction mixture for 20 hours at room temperature to ensure complete substitution.

• Pour the mixture into ice water to precipitate the product. Filter, wash with cold water, and recrystallize from ethanol to yield pure 4,5-bis(benzylthio)phthalonitrile.

Protocol 2: Cyclotetramerization of the Protected Precursor

Objective: Form the phthalocyanine macrocycle without risk of cross-linking.

• In a Schlenk flask, combine 4,5-bis(benzylthio)phthalonitrile (4.0 eq) and the desired anhydrous metal salt (e.g., Zn(OAc)₂, 1.0 eq)[1].

• Add anhydrous 1-pentanol as the solvent and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) as the base[1].

• Degas the mixture via bubbling Argon for 15 minutes.

• Reflux the mixture at 140°C for 12–24 hours.

• Cool to room temperature and precipitate the octakis(benzylthio)phthalocyanine using methanol. Purify via Soxhlet extraction (using acetone to remove impurities) or column chromatography.

Protocol 3: Deprotection to Octamercaptophthalocyanine

Objective: Unveil the free thiols post-cyclotetramerization.

• Suspend the purified octakis(benzylthio)phthalocyanine in anhydrous benzene or toluene.

• Add anhydrous Aluminum Chloride (AlCl₃) in excess under a strict Argon atmosphere[2].

• Stir at room temperature for 1.5 to 2 hours.

• Carefully quench with dilute, degassed HCl to neutralize the Lewis acid and precipitate the final octamercaptophthalocyanine.

• Critical Step: Isolate and store the final product strictly under an inert gas (Argon/Nitrogen) to prevent post-synthesis oxidation.

Performance Data

Synthesis Strategy	Oxidation Risk During Cyclization	Expected Macrocycle Yield	Workflow Complexity	Best Use Case
Direct Cyclotetramerization (Air)	Extreme	< 5%	Low (1 step)	Not recommended; results in polymeric waste.
Direct Cyclotetramerization (Argon + TCEP)	Moderate	15–25%	High (Requires strict Schlenk lines)	When protecting groups are incompatible with downstream applications.
Benzyl Protection-Deprotection	Zero	60–80%	Moderate (Adds 2 steps)	Industry standard for high-purity octathio-phthalocyanines.

Sources

• 1. Octakis(alkylthio)-substituted phthalocyanines and their interactions with silver(I) and palladium(II) ions - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. webges.uv.es [webges.uv.es]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification and Recrystallization of 4,5-dimercapto-1,2-benzenedicarbonitrile

This technical support guide provides researchers, scientists, and drug development professionals with in-depth protocols and troubleshooting advice for the purification and recrystallization of crude 4,5-dimercapto-1,2-benzenedicarbonitrile. As a critical precursor in the synthesis of various functional materials, including phthalocyanines and metal dithiolene complexes, achieving high purity of this compound is paramount for successful downstream applications. This guide is structured to address common challenges and provide a logical framework for method development.

I. Understanding the Compound: Key Physicochemical Properties

4,5-dimercapto-1,2-benzenedicarbonitrile (also known as 4,5-dimercaptophthalonitrile) is a polyfunctional aromatic compound. Its key features, which influence the purification strategy, are:

• Two Thiol (-SH) Groups: These groups are acidic and highly susceptible to oxidation, which can lead to the formation of disulfide-linked oligomers or polymers. This necessitates handling the compound under an inert atmosphere.

• Two Nitrile (-CN) Groups: These electron-withdrawing groups contribute to the overall polarity of the molecule.

• Aromatic Benzene Ring: Provides a rigid scaffold.

Property	Value	Source
CAS Number	352320-69-5	[1]
Molecular Formula	C₈H₄N₂S₂	[1]
Molecular Weight	192.26 g/mol	[1]

II. Troubleshooting Common Purification Issues

This section addresses specific problems that may be encountered during the purification of crude 4,5-dimercapto-1,2-benzenedicarbonitrile in a question-and-answer format.

Q1: My "purified" product is an insoluble, gummy solid. What could be the cause?

A1: This is a classic sign of oxidation. The thiol groups are likely to have formed disulfide bonds (-S-S-), leading to oligomers or polymers that are much less soluble than the monomeric dithiol.

• Causality: Exposure to atmospheric oxygen, especially in solution and at elevated temperatures, can catalyze this oxidation. The presence of trace metal impurities can also accelerate this process.

• Preventative Measures:

  • Always handle the crude material and perform all purification steps under an inert atmosphere (e.g., nitrogen or argon).

  • Use deoxygenated solvents for all procedures. Solvents can be deoxygenated by bubbling with an inert gas for 15-30 minutes prior to use.

• Remediation (with caution): In some cases, the disulfide bonds can be cleaved by a reducing agent. However, this adds another component to your mixture that will need to be removed. A mild reducing agent like dithiothreitol (DTT) could be considered, followed by re-purification.

Q2: After recrystallization, my product yield is very low. What are the likely reasons?

A2: Low yield in recrystallization is a common issue and can stem from several factors:

• Incorrect Solvent Choice: The ideal recrystallization solvent is one in which the compound has high solubility at elevated temperatures and low solubility at room temperature or below. If the compound is too soluble in the cold solvent, it will remain in the mother liquor.

• Using an Excessive Amount of Solvent: Dissolving the crude product in more solvent than the minimum required at the boiling point will result in a significant portion of the product remaining in solution upon cooling.[2]

• Premature Crystallization: If the solution cools too quickly during a hot filtration step (to remove insoluble impurities), the product can crystallize on the filter paper along with the impurities.

• Incomplete Crystallization: Not allowing sufficient time for crystallization or not cooling the solution to a low enough temperature can result in a lower yield.

Q3: My product is colored (e.g., yellow or brown), but I expect a colorless or pale solid. How can I remove the color?

A3: Colored impurities are common in organic synthesis.

• Source of Color: These are often highly conjugated byproducts or degradation products.

• Decolorization Technique: The use of activated charcoal (Norit) is a standard method for removing colored impurities.

  • Dissolve the crude product in the minimum amount of hot recrystallization solvent.

  • Allow the solution to cool slightly and add a small amount of activated charcoal (typically 1-2% by weight of the crude product).

  • Heat the mixture back to boiling for a few minutes.

  • Perform a hot gravity filtration to remove the charcoal, which has the colored impurities adsorbed onto its surface.

  • Allow the clear filtrate to cool slowly for recrystallization.

Caution: Adding charcoal to a boiling solution can cause it to boil over violently.

III. Step-by-Step Purification and Recrystallization Protocols

The following protocols are designed as a starting point for the purification of crude 4,5-dimercapto-1,2-benzenedicarbonitrile. It is essential to perform small-scale trials to determine the optimal conditions for your specific sample.

Protocol 1: General Purification via Recrystallization

This protocol outlines the standard procedure for recrystallization. The key is the selection of an appropriate solvent.

Caption: General workflow for purification by column chromatography. dot

1. Stationary and Mobile Phase Selection:

• Stationary Phase: Silica gel is a good starting point.

• Mobile Phase (Eluent): Use Thin Layer Chromatography (TLC) to determine a suitable eluent system. The goal is to find a solvent or solvent mixture that gives your desired product a retention factor (R_f) of approximately 0.3-0.4.

• Suggested Eluent Systems to Screen:

  • Hexane/Ethyl Acetate mixtures (e.g., starting with 9:1 and increasing the polarity).
  • Dichloromethane/Methanol mixtures (for more polar compounds).

2. Chromatography Procedure:

• Prepare a slurry of silica gel in the chosen eluent and pack the column.

• Dissolve the crude product in a minimum amount of the eluent or a more polar solvent if necessary. If the product is not very soluble in the eluent, it can be adsorbed onto a small amount of silica gel, the solvent evaporated, and the dry silica loaded onto the column.

• Carefully load the sample onto the top of the silica gel bed.

• Begin eluting the column with the mobile phase, collecting fractions.

• Monitor the fractions by TLC to identify which ones contain the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator).

IV. Frequently Asked Questions (FAQs)

Q: What is the expected appearance and melting point of pure 4,5-dimercapto-1,2-benzenedicarbonitrile? A: While specific data for this compound is not widely published, analogous compounds are often colorless or pale yellow crystalline solids. The melting point should be sharp (a narrow range of 1-2 °C) for a pure compound. A broad melting range indicates the presence of impurities.

Q: How should I store the purified product? A: Due to the sensitivity of the thiol groups to oxidation, the purified product should be stored under an inert atmosphere (nitrogen or argon) in a tightly sealed container, preferably in a freezer to minimize degradation over time.

Q: Can I use other purification techniques? A: Sublimation could be a viable option if the compound is thermally stable and has a suitable vapor pressure. This can be a very effective method for removing non-volatile impurities.

Q: What are the main safety precautions I should take? A:

• Thiols: Many thiols have a strong, unpleasant odor. Always work in a well-ventilated fume hood.

• Nitriles: Organic nitriles can be toxic. Avoid inhalation, ingestion, and skin contact. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. *[3] Solvents: Handle all organic solvents with care, being mindful of their flammability and toxicity.

V. References

• Organic Syntheses. (n.d.). Procedure for the purification of organic compounds. Retrieved from [Link]

• Appchem. (n.d.). 1,2-Benzenedicarbonitrile, 4,5-dimercapto-. Retrieved from [Link]

• Gurek, A. G., & Bekaroğlu, Ö. (1993). Synthesis and characterization of novel peripherally-substituted phthalocyanines. Journal of the Chemical Society, Dalton Transactions, (1), 123-127.

• Cole-Parmer. (2005). Material Safety Data Sheet - Benzonitrile, 99+%, spectrophotometric grade. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• University of Alberta. (n.d.). Recrystallisation. Retrieved from [Link]

• MDPI. (2022). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Molecules, 27(13), 4129. Retrieved from [Link]

Sources

• 1. appchemical.com [appchemical.com]
• 2. Efficient synthesis of benzoacridines and indenoquinolines catalyzed by acidic magnetic dendrimer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metal dithiolene complex - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting 4,5-Dimercaptophthalonitrile Solubility

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the sudden and seemingly irreversible precipitation of 4,5-dimercaptophthalonitrile when dissolved in polar aprotic solvents like N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO).

This guide is designed to move beyond basic troubleshooting by explaining the chemical causality behind this phenomenon. By understanding the mechanistic root causes, you can implement our self-validating protocols to recover your samples and ensure reproducible downstream synthesis.

Diagnostic Workflow: Mechanistic Pathway & Recovery

Mechanistic pathway of 4,5-dimercaptophthalonitrile insolubility and recovery via TCEP reduction.

Mechanistic Root Causes (The "Why")

The core issue is not that 4,5-dimercaptophthalonitrile is inherently insoluble in DMF or DMSO; rather, the free dithiol undergoes rapid oxidative polymerization in these environments. Because the molecule possesses two thiol groups, oxidation does not stop at a simple dimer. It forms long poly(disulfide) chains that precipitate out of solution due to the strong intermolecular π-π stacking of the phthalonitrile rings[1].

• DMSO-Mediated Direct Oxidation: DMSO is a well-documented mild oxidant capable of selectively and quantitatively converting free thiols to disulfides[2]. When you dissolve 4,5-dimercaptophthalonitrile in DMSO, the solvent actively drives the oxidation process, leading to rapid and severe precipitation.

• DMF Degradation & Base-Catalyzed Oxidation: Unlike DMSO, DMF is not an oxidant. However, DMF is notoriously susceptible to hydrolytic and thermal degradation, breaking down into formic acid and dimethylamine[3]. Dimethylamine acts as a base, deprotonating the thiol groups into highly reactive thiolate anions. These thiolates are extremely sensitive to trace amounts of dissolved oxygen in the solvent, accelerating aerobic oxidation and subsequent polymerization.

Quantitative Solvent Comparison

To optimize your reaction conditions, compare the oxidative threats and solubilization efficacy of various solvent systems below:

Solvent System	Primary Oxidative Threat	Disulfide Formation Rate	Solubilization Efficacy	Recommended Application
Standard DMSO	Direct Solvent Oxidation	Very Fast (< 1 hour)	Poor (Rapid Precipitation)	Not Recommended
Standard DMF	Amine-Catalyzed Aerobic	Fast (1–4 hours)	Variable (Time-dependent)	Not Recommended
Degassed DMF	Trace Oxygen	Slow (Days)	Good	Short-term handling
Degassed DMF + TCEP	None (Actively Reduced)	Negligible	Excellent	Ideal for long-term reactions

Self-Validating Experimental Protocols

To ensure scientific integrity and trustworthiness, the following protocols include built-in validation steps. This ensures that your solvent is truly inert and your compound is fully reduced before proceeding to complex macrocyclization or metal-coordination steps.

Protocol A: Preparation of Amine-Free, Degassed DMF

Causality: Removing dimethylamine prevents the formation of reactive thiolate anions, while degassing removes the oxygen required for aerobic oxidation.

• Purification: Pass HPLC-grade DMF through a short column of activated basic alumina (Brockmann I) to strip out trace dimethylamine and formic acid impurities.

• Validation Check 1 (pH Test): Mix a 1 mL aliquot of the purified DMF with 1 mL of distilled water and add a drop of bromothymol blue indicator. The solution must remain green/yellow (neutral). A blue color indicates residual amines; repeat step 1 if necessary.

• Degassing (Freeze-Pump-Thaw): Transfer the purified DMF to a Schlenk flask. Freeze the solvent completely in liquid nitrogen, evacuate the flask to < 0.1 Torr, and thaw under static vacuum. Repeat this cycle three times to ensure complete oxygen removal.

• Storage: Backfill the flask with ultra-high purity Argon and store over activated 4Å molecular sieves.

Protocol B: In Situ Reduction and Solubilization using TCEP

Causality: Tris(2-carboxyethyl)phosphine (TCEP) is a potent, thiol-free reducing agent that rapidly and irreversibly cleaves disulfide bonds[4]. It operates efficiently across a broad pH range and is highly soluble in aqueous and polar organic mixtures[5].

• Preparation: Suspend your insoluble 4,5-dimercaptophthalonitrile precipitate in the amine-free, degassed DMF prepared in Protocol A (Target concentration: ~10 mg/mL).

• Addition: Add 1.5 to 2.0 molar equivalents of TCEP hydrochloride relative to the dithiol concentration.

• Incubation: Stir the suspension at room temperature under a strict Argon atmosphere for 15–30 minutes.

• Validation Check 2 (Visual & Analytical): The successful reduction is visually confirmed when the opaque suspension transitions to a completely transparent, homogenous yellow solution. For analytical validation, spot the solution on a TLC plate; polymeric disulfides will remain stuck at the baseline, whereas the monomeric dithiol will migrate cleanly.

Frequently Asked Questions (FAQs)

Q: Why did my 4,5-dimercaptophthalonitrile solution turn cloudy after sitting on the benchtop for just an hour? A: The cloudiness is the physical precipitation of poly(disulfide) chains. When exposed to ambient air, trace oxygen dissolves into the solvent and oxidizes the free thiols. This reaction is vastly accelerated if you are using an older bottle of DMF that has accumulated dimethylamine impurities over time[3].

Q: Can I use Dithiothreitol (DTT) or β -mercaptoethanol instead of TCEP to recover my sample? A: While DTT can reduce disulfides, it is highly discouraged for this specific application. DTT introduces competing free thiol groups into your reaction mixture. If your next step involves metal coordination (e.g., forming a phthalocyanine or dithiolene complex), DTT will compete with your ligand and ruin the yield. TCEP is a phosphine-based reductant, meaning it is thiol-free and will not compete with your target chemistry.

Q: Is there a way to store 4,5-dimercaptophthalonitrile to prevent this issue entirely? A: Yes. The most robust method for long-term storage is to keep the compound in its protected thioether form (e.g., 4,5-bis(benzylthio)phthalonitrile). You can then perform a deprotection step (using AlCl₃ in benzene or Na/NH₃) immediately prior to use to isolate the fresh dithiol[1]. If the free dithiol must be stored, keep it as a dry, desiccated solid under an inert argon atmosphere at -20°C.

References

• Synthesis, Structure and Physical Properties of Tetrabutylammonium Salts of Nickel Complexes with the New Ligand dcbdt = 4,5‐dicyanobenzene‐1,2‐dithiolate, [Ni(dcbdt)2]z− (z = 0.4, 1, 2)
• Simple and Selective Oxidation of Thiols to Disulfides with Dimethylsulfoxide Catalyzed by Dichlorodioxomolybdenum(VI) - Organic Chemistry Portal.
• Beyond a solvent: triple roles of dimethylformamide in organic chemistry - RSC Publishing.
• S-S bond reduction by TCEP Tris(2-carboxyethyl)phosphine hydrochloride (TCEP•HCl) - BroadPharm.
• TCEP•HCl - Thermo Fisher Scientific.
• TCEP - Wikipedia.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Simple and Selective Oxidation of Thiols to Disulfides with Dimethylsulfoxide Catalyzed by Dichlorodioxomolybdenum(VI) [organic-chemistry.org]
• 3. Beyond a solvent: triple roles of dimethylformamide in organic chemistry - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04985H [pubs.rsc.org]
• 4. TCEP - Wikipedia [en.wikipedia.org]
• 5. broadpharm.com [broadpharm.com]

Technical Support Center: Optimizing Reaction Temperature for 4,5-Dimercaptophthalonitrile Metalation

Welcome to the Advanced Materials & Coordination Chemistry Support Center. As a Senior Application Scientist, I frequently guide researchers through the nuanced synthesis of transition metal complexes using 1,2-Benzenedicarbonitrile, 4,5-dimercapto- (also known as 4,5-dimercaptophthalonitrile or dcbdt ).

This bifunctional ligand features both mercapto (-SH) and nitrile (-CN) groups, making it a highly versatile building block for conductive materials and magnetic switches. However, these dual functionalities create competing reactive pathways. The master variable controlling your experimental success is reaction temperature .

Below is our comprehensive troubleshooting guide, mechanistic breakdown, and self-validating protocol for optimizing your metalation workflows.

Mechanistic Overview: The Causality of Temperature

To master the metalation of dcbdt, you must understand the behavior of the deprotonated dithiolate intermediate. Once the mercapto groups are deprotonated by a base, they become exceptionally strong nucleophiles.

• Kinetic Control (0°C to 25°C): At low temperatures, the activation energy for oxidative coupling is suppressed. The thiolate sulfur atoms coordinate cleanly to transition metals (e.g., Ni, Fe, Co, Cu) to form stable square-planar or square-pyramidal bis(dithiolene) complexes1[1].

• Thermodynamic Degradation (>80°C): Heat accelerates the oxidation of free thiolates. Even trace amounts of oxygen—or the transition metal ions themselves acting as oxidants—will catalyze the rapid formation of intermolecular disulfide (R-S-S-R) bonds. This results in an intractable, cross-linked polymeric tar rather than discrete coordination complexes[2].

Temperature vs. Reaction Pathway Matrix

Temperature Range	Reaction Phase	Mechanistic Outcome	Quality Control Indicator
0°C – 7°C	Metalation (Fe, Co)	Optimal kinetic control; completely suppresses disulfide formation.	Deep, clear color change (e.g., green/black).
20°C – 25°C	Metalation (Ni, Cu)	Standard coordination; stable bis(dithiolene) formation.	Immediate precipitation upon counterion addition.
40°C – 50°C	Deprotonation	Rapid dissolution of the ligand in base (<10 mins).	Solution turns a clear, vibrant yellow.
>80°C	Thermal Degradation	Oxidative coupling; intermolecular disulfide bridging.	Insoluble black/brown polymeric tar forms.
150°C – 200°C	Phthalocyanine Synthesis	Incompatible with free thiols; requires protected precursors.	Complete ligand degradation if unprotected.

Troubleshooting & FAQs

Q: My reaction mixture turned into an insoluble black tar upon adding the metal salt at 80°C. What happened? A: You exceeded the thermal stability threshold of the free dithiolate. At elevated temperatures, the thiolates undergo rapid oxidative coupling to form a cross-linked disulfide network rather than coordinating to the metal[2]. Solution: Keep the metalation step strictly at or below room temperature (0–25°C).

Q: I want to synthesize a metallophthalocyanine (MPc) using this ligand. Can I just heat it to 150°C in quinoline with a metal template? A: No. While standard phthalocyanine cyclotetramerization requires high temperatures (150–200°C), the free mercapto groups of dcbdt will polymerize long before the macrocycle forms[1]. Solution: You must use a protected precursor (e.g., 4,5-bis(benzylthio)phthalonitrile), perform the high-temperature cyclotetramerization to form the MPc, and then deprotect the thiols post-synthesis using sodium in liquid ammonia or strong Lewis acids.

Q: Why do standard protocols recommend a 50°C water bath initially, followed by rapid cooling to 0°C? A: The 50°C step is strictly for the rapid dissolution and deprotonation of the ligand in an aqueous/ethanolic base. Once deprotonated, the dithiolate is highly reactive. Cooling to 0–7°C before adding the transition metal salt (e.g., FeCl3) controls the kinetics of the coordination reaction and suppresses oxidative side reactions.

Self-Validating Protocol: Low-Temperature Metalation of (Ph₄P)₂[Fe(dcbdt)₂]₂

This standard operating procedure (SOP) is engineered with built-in validation checkpoints to ensure high-yield synthesis of iron bis(dithiolene) complexes.

Step 1: Alkaline Dissolution (Thermodynamic Priming)

• Action: Suspend 1,2-Benzenedicarbonitrile, 4,5-dimercapto- (0.52 mmol) and NaOH (2.5 mmol) in 10 mL of a 1:1 H₂O/EtOH mixture. Briefly warm in a 50°C water bath.

• Causality: Mild heat overcomes the lattice energy of the ligand, while the strong base deprotonates the thiols, drastically increasing their nucleophilicity.

• Validation Checkpoint: Within 10 minutes, the suspension must transition to a clear yellow solution. If it remains cloudy, deprotonation is incomplete. If it turns dark brown, oxidative degradation has begun—abort the run.

Step 2: Thermal Quenching (Kinetic Trapping)

• Action: Immediately transfer the reaction flask to an ice bath and cool to 0°C – 7°C.

• Causality: Lowering the temperature traps the highly reactive dithiolate in a kinetically stable state, preventing premature oxidative coupling before the metal template is introduced.

Step 3: Metal Coordination

• Action: Add a solution of FeCl₃ (0.267 mmol) in 5 mL of H₂O/EtOH dropwise under continuous stirring.

• Causality: The Fe(III) ions act as coordination centers. The low temperature ensures that metal coordination outpaces any metal-catalyzed oxidation of the thiols.

• Validation Checkpoint: The solution will instantly turn a deep, dark color (typically green/black for iron), confirming successful metal-ligand charge transfer complex formation.

Step 4: Counterion Precipitation

• Action: Introduce a solution of tetraphenylphosphonium bromide (Ph₄PBr) (0.59 mmol) in 10 mL of H₂O/EtOH. Leave the mixture overnight at 0°C – 7°C.

• Causality: The bulky Ph₄P⁺ cations pair with the anionic metal complex, decreasing its solubility in the polar solvent and driving crystallization.

• Validation Checkpoint: Formation of distinct, filterable crystals. A lack of precipitate indicates thermal degradation during Step 1 or 2.

Process Visualization

Figure 1: Temperature-dependent reaction pathways for 4,5-dimercaptophthalonitrile metalation.

References

• Synthesis, Structure and Physical Properties of Tetrabutylammonium Salts of Nickel Complexes with the New Ligand dcbdt = 4,5‐dicyanobenzene‐1,2‐dithiolate, [Ni(dcbdt)2]z− (z = 0.4, 1, 2)
• Cobalt and Iron Cyano Benzene Bis(Dithiolene)
• A Series of Transition Metal Bis(dicyanobenzenedithiolate) Complexes [M(dcbdt)

Sources

• 1. researchgate.net [researchgate.net]
• 2. projects.itn.pt [projects.itn.pt]

Reducing side-product formation in 4,5-dimercaptophthalonitrile nucleophilic substitution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the nucleophilic aromatic substitution (SNAr) of 4,5-dimercaptophthalonitrile and its precursors.

Because free thiols are highly reactive and prone to oxidative coupling, the standard approach in drug development and materials science is to synthesize 4,5-dimercaptophthalonitrile indirectly. This is achieved by reacting 4,5-dichlorophthalonitrile with a protected mercaptan (such as benzyl mercaptan), followed by Lewis acid-mediated deprotection[1]. This guide will troubleshoot the critical SNAr step to minimize side-product formation.

Mechanistic Causality: Understanding Side-Product Pathways

To eliminate impurities, we must first understand the causality of their formation. The SNAr reaction proceeds via an addition-elimination mechanism. The highly electron-withdrawing nitrile groups activate the aromatic ring, allowing the nucleophilic thiolate to attack the 4- and 5-positions, forming a resonance-stabilized carbanion known as a Meisenheimer complex[2].

While thiols are excellent nucleophiles, three primary side reactions frequently derail this synthesis:

• Nitrile Hydrolysis: The basic conditions required to deprotonate the mercaptan can inadvertently catalyze the hydrolysis of the nitrile groups into amides or carboxylic acids if trace water is present[3].

• Disulfide Oxidation: Thiolates are highly susceptible to oxidation by atmospheric oxygen. Disulfide formation not only creates impurities but also consumes the nucleophile, leading to incomplete (monosubstituted) SNAr reactions.

• Thermal Oligomerization: Excessive heat can cause the highly reactive intermediates to polymerize or decompose, turning the reaction mixture into an intractable tar[3].

Fig 1: SNAr pathway for 4,5-dimercaptophthalonitrile synthesis and major side-product branches.

Quantitative Matrix: Reaction Condition Optimization

The following table summarizes the causal relationship between reaction parameters and the distribution of side products. Note how the combination of strong bases, elevated temperatures, and atmospheric oxygen exponentially increases impurity profiles.

Table 1: Impact of Reaction Parameters on SNAr Side-Product Formation

Solvent	Base	Temp (°C)	Atmosphere	Target Yield (%)	Disulfide (%)	Hydrolyzed Nitrile (%)
DMF	NaOH	80	Air	45.0	20.5	30.2
DMF	K2CO3	80	N2	70.3	4.1	15.6
DMF	K2CO3	25	N2	92.5	1.2	1.8
DMSO	Et3N	25	N2	85.4	5.5	2.1

Self-Validating Experimental Protocol

To ensure high-fidelity results, the following methodology for the synthesis of 4,5-dimercaptophthalonitrile incorporates built-in diagnostic checkpoints.

Phase 1: SNAr to 4,5-bis(benzylthio)phthalonitrile

• Preparation: In a flame-dried Schlenk flask under a strict N2 atmosphere, dissolve 4,5-dichlorophthalonitrile (1.0 eq) in anhydrous DMF. Causality: 4,5-dichlorophthalonitrile is the ideal electrophilic building block for this substitution[4].

• Base Addition: Add finely powdered, anhydrous K2CO3 (2.5 eq). Causality: A mild, non-nucleophilic base prevents the base-catalyzed hydrolysis of the nitrile groups[3].

• Nucleophile Introduction: Dropwise add benzyl mercaptan (2.2 eq) at 0 °C. Causality: Benzyl mercaptan acts as a protected thiol, preventing premature oxidation[1].

• Reaction: Stir at room temperature for 20 hours.

  • Validation Checkpoint 1 (Visual): The solution will transition through a deep yellow/orange hue. This is a positive indicator confirming the formation of the Meisenheimer complex[2]. The color will fade to a pale yellow suspension as the chloride leaving group is eliminated.

  • Validation Checkpoint 2 (TLC): Elute with 3:1 Hexanes/EtOAc. The starting material (Rf ~0.6) must completely disappear, replaced by a single major spot (Rf ~0.4). A spot at Rf ~0.5 indicates an incomplete reaction (monosubstituted intermediate).

• Workup: Pour the mixture into ice water, filter the resulting precipitate, and wash sequentially with cold water and methanol to remove residual DMF and unreacted mercaptan.

Phase 2: Deprotection to 4,5-Dimercaptophthalonitrile

• Lewis Acid Cleavage: Dissolve the purified intermediate in anhydrous benzene. Add AlCl3 (3.0 eq) and stir at room temperature for 1.5 hours[1].

• Quenching: Carefully quench the reaction with cold, dilute HCl.

  • Validation Checkpoint 3 (Solubility/pH): The final 4,5-dimercaptophthalonitrile product will precipitate upon acidification. To validate its identity, confirm that the solid is highly soluble in basic aqueous solutions (forming the bis-thiolate) but completely insoluble in acidic water.

• Isolation: Filter, wash thoroughly with water, and dry under vacuum.

Troubleshooting FAQs

Q: Why am I observing significant nitrile hydrolysis (amide or carboxylic acid formation) in my LC-MS data? A: Nitrile groups are highly susceptible to hydrolysis when exposed to strong aqueous bases and heat[5]. During the SNAr reaction, if you use hydroxide bases (e.g., NaOH, KOH) or if your polar aprotic solvent (DMF/DMSO) is wet, the base will attack the nitrile carbon instead of strictly deprotonating the mercaptan. Actionable Fix: Switch to a mild base like anhydrous K2CO3, ensure all solvents are strictly anhydrous, and do not exceed room temperature.

Q: My reaction stalled, and TLC shows a large amount of monosubstituted product. How do I drive the reaction to completion? A: The first substitution replaces a highly electron-withdrawing chlorine atom with an alkylthio group. This subtly deactivates the aromatic ring, making the second SNAr cycle slower than the first. Furthermore, if your mercaptan oxidized into a disulfide, you no longer have the correct stoichiometry to finish the reaction. Actionable Fix: Ensure a slight stoichiometric excess of the mercaptan (2.2 to 2.5 equivalents). Degas your solvents by sparging with nitrogen for 30 minutes prior to the reaction to prevent nucleophile depletion via disulfide formation[1].

Q: The reaction mixture turned intensely dark brown and yielded an intractable, insoluble tar. What happened? A: While a transient yellow/orange color is a normal mechanistic indicator of the Meisenheimer complex[3], a shift to dark brown or black indicates thermal decomposition or oligomerization. Activated phthalonitriles can undergo complex side reactions if heated excessively. Actionable Fix: Do not apply external heat. The SNAr of activated phthalonitriles with highly reactive thiolates is exothermic and proceeds efficiently at 25 °C[2].

Sources

• 1. webges.uv.es [webges.uv.es]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Phthalocyanines prepared from 4,5-dihexylthiophthalonitrile, a popular building block - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparison of 1,2-Benzenedicarbonitrile, 4,5-dimercapto- vs 4,5-dichlorophthalonitrile in phthalocyanine synthesis

The synthesis of functionalized phthalocyanines (Pcs) relies heavily on the strategic selection of peripheral precursors. For researchers developing next-generation photosensitizers, non-linear optical (NLO) materials, or chemical sensors, the choice between 4,5-dichlorophthalonitrile and 4,5-dimercaptophthalonitrile (4,5-dicyanobenzene-1,2-dithiol) dictates not only the synthetic workflow but the fundamental photophysical properties of the resulting macrocycle.

As an application scientist, I approach precursor selection not merely as a starting point, but as the primary determinant of the macrocycle's electronic architecture. This guide objectively compares these two critical building blocks, detailing the mechanistic causality behind their reactivity, their experimental workflows, and their comparative performance data.

Mechanistic Causality: Electrophilicity vs. Nucleophilicity

The fundamental divergence between these two precursors lies in their electronic nature, which dictates their role in the synthetic pipeline.

4,5-Dichlorophthalonitrile (The Electrophilic Canvas) 4,5-dichlorophthalonitrile is a highly accessible, commercially viable building block. The two cyano groups exert a strong electron-withdrawing effect via induction and resonance, severely depleting the electron density of the aromatic ring. This activation makes the ortho-chlorine atoms highly susceptible to Nucleophilic Aromatic Substitution (SNAr) . Consequently, this precursor is rarely cyclotetramerized directly—doing so yields highly aggregated, insoluble octachlorophthalocyanines. Instead, it serves as an upstream electrophilic canvas to be functionalized with amines, alkoxides, or thiolates [1].

4,5-Dimercaptophthalonitrile (The Redox-Active Modulator) In stark contrast, 4,5-dimercaptophthalonitrile is a highly nucleophilic, redox-active precursor. It is typically synthesized from 4,5-dichlorophthalonitrile. The presence of two thiol groups completely alters the electronic landscape of the resulting phthalocyanine. When alkylated (e.g., to form 4,5-dihexylthiophthalonitrile) and cyclotetramerized, the sulfur atoms' lone electron pairs participate in resonance with the 18- π electron system of the Pc macrocycle.

The Causality of the Red-Shift: This electron donation destabilizes the Highest Occupied Molecular Orbital (HOMO) of the phthalocyanine. Because the Lowest Unoccupied Molecular Orbital (LUMO) is less affected, the HOMO-LUMO energy gap narrows significantly. This results in a profound bathochromic (red) shift of the Q-band absorption from the typical ~670 nm to >730 nm, a critical feature for deep-tissue penetration in Photodynamic Therapy (PDT)[2].

Visualizing the Synthetic Divergence

The following workflow diagram illustrates how 4,5-dichlorophthalonitrile acts as the universal upstream precursor, while 4,5-dimercaptophthalonitrile serves as the specialized gateway to red-shifted, highly soluble macrocycles.

Fig 1: Synthetic divergence of 4,5-dichloro- and 4,5-dimercaptophthalonitrile.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify reaction progression.

Protocol A: Synthesis of 4,5-Dimercaptophthalonitrile via SNAr

This protocol transforms the electrophilic 4,5-dichlorophthalonitrile into the nucleophilic dithiol intermediate [3].

• Thioetherification (Protection):

  • Procedure: Dissolve 4,5-dichlorophthalonitrile (1.0 eq) and benzyl mercaptan (2.2 eq) in anhydrous DMF. Add anhydrous K₂CO₃ (3.0 eq) and stir at room temperature for 24 hours.

  • Causality: K₂CO₃ deprotonates the mercaptan, generating a highly nucleophilic thiolate. DMF, a polar aprotic solvent, accelerates the SNAr reaction by leaving the thiolate unsolvated and highly reactive.

  • Validation Checkpoint: Perform TLC (Hexane/Ethyl Acetate 3:1). The disappearance of the high-Rf dichloro spot and the emergence of a highly UV-active lower-Rf spot confirms complete substitution.

• Deprotection:

  • Procedure: Isolate the dibenzyl thioether intermediate. Dissolve in anhydrous benzene and add anhydrous AlCl₃ (4.0 eq). Stir at room temperature for 1.5 hours. Quench with ice-cold dilute HCl.

  • Causality: AlCl₃ acts as a strong Lewis acid, coordinating to the sulfur atoms and weakening the S-benzyl bonds, facilitating their cleavage. The HCl quench prevents the oxidation of the resulting dithiols into disulfides.

  • Validation Checkpoint: The product should precipitate as a yellow/orange solid upon HCl addition. FT-IR spectroscopy will show a distinct S-H stretching band at ~2550 cm⁻¹.

Protocol B: Cyclotetramerization to Zinc Phthalocyanine (ZnPc)

This protocol applies to both substituted precursors (e.g., 4,5-dihexylthiophthalonitrile).

• Macrocycle Formation:

  • Procedure: Combine the phthalonitrile precursor (4.0 eq) and Zn(OAc)₂ (1.1 eq) in anhydrous n-pentanol. Heat to 100 °C, then add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 eq). Reflux at 140 °C for 12 hours under a nitrogen atmosphere.

  • Causality: DBU is a sterically hindered, non-nucleophilic base. It deprotonates n-pentanol to form an alkoxide, which attacks the nitrile carbon, initiating the formation of the isoindoline intermediate. Zn(II) acts as a kinetic template, pre-organizing four isoindoline units around the metal center to close the macrocyclic ring.

  • Validation Checkpoint: UV-Vis spectroscopy of an aliquot diluted in THF. The reaction is complete when the sharp precursor peak at ~330 nm vanishes, replaced by an intense, narrow Q-band (e.g., ~740 nm for octathio-ZnPc).

Quantitative Performance Comparison

The table below summarizes the comparative performance and structural outcomes when utilizing these two precursors in phthalocyanine synthesis.

Parameter	4,5-Dichlorophthalonitrile	4,5-Dimercaptophthalonitrile (Alkylated)
Electronic Profile	Strongly Electrophilic	Strongly Nucleophilic / Electron-Donating
Primary Synthetic Role	Upstream intermediate (SNAr target)	Downstream precursor (Direct cyclization)
Direct Pc Yield	Moderate (~30-40%)	High (~40-60% for DiSHexPN)
Typical ZnPc Q-Band	~670 - 680 nm	~735 - 750 nm (Bathochromic shift)
Macrocycle Solubility	Extremely poor (Highly aggregated)	Excellent in organic solvents (e.g., Hexane, THF)
Intermolecular Stacking	Strong π−π stacking	Disrupted by bulky thioether chains
Primary Applications	Precursor synthesis, Pigments	Photodynamic Therapy (PDT), Chemical Sensors

Conclusion

While 4,5-dichlorophthalonitrile remains the indispensable, cost-effective workhorse for generating diverse phthalonitrile libraries via SNAr, it is chemically unsuited for direct cyclotetramerization if soluble, biologically applicable macrocycles are desired. Conversely, 4,5-dimercaptophthalonitrile—and its alkylated derivatives like 4,5-dihexylthiophthalonitrile—represent a strategic synthetic investment. The integration of peripheral sulfur atoms fundamentally re-engineers the molecular orbital energies of the phthalocyanine, yielding the red-shifted absorption and enhanced solubility required for advanced biomedical and optoelectronic applications.

References

• Using Nucleophilic Aromatic Substitution as an Alternate Sustainable Pathway to 4,5-Dihalogenated Phthalonitriles ACS Sustainable Chemistry & Engineering URL:[Link]

• Phthalocyanines prepared from 4,5-dihexylthiophthalonitrile, a popular building block Turkish Journal of Chemistry / National Institutes of Health (NIH) URL:[Link]

• Synthesis, Structure and Physical Properties of Tetrabutylammonium Salts of Nickel Complexes with the New Ligand dcbdt = 4,5-dicyanobenzene-1,2-dithiolate ResearchGate / European Journal of Inorganic Chemistry URL:[Link]

Validation of Purity for 1,2-Benzenedicarbonitrile, 4,5-dimercapto- (CAS 352320-69-5): A Comparative Analysis of 1H/13C qNMR vs. Chromatographic Methods

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary

1,2-Benzenedicarbonitrile, 4,5-dimercapto- (commonly known as 4,5-dimercaptophthalonitrile) is a highly specialized precursor utilized in the synthesis of advanced phthalocyanines, metal-organic complexes, and photosensitizers [[1.11]]. However, validating the exact purity of this compound presents a notorious analytical challenge. The presence of dual adjacent mercapto (-SH) groups renders the molecule highly susceptible to oxidative dimerization (disulfide formation). This guide critically compares Quantitative Nuclear Magnetic Resonance (qNMR) against traditional chromatographic methods, providing a self-validating protocol to ensure absolute metrological traceability.

Mechanistic Grounding: The Causality Behind Analytical Selection

In pharmaceutical and materials development, the analytical method must not alter the analyte. Traditional High-Performance Liquid Chromatography (HPLC) often fails to provide an accurate purity profile for 4,5-dimercaptophthalonitrile. The causality is rooted in the molecule's structural thermodynamics: the highly reactive thiols interact with the silica-based stationary phase and are easily oxidized under standard aqueous/organic mobile phase conditions. This generates artifactual impurity peaks (e.g., disulfides) that do not exist in the bulk material, leading to false-low purity reporting.

Conversely, qNMR is a primary analytical method based on the fundamental principle that the integral of an NMR resonance is directly proportional to the number of nuclei responsible for that signal, completely independent of the molecule's chemical nature, as established by [[2.3]]. By utilizing a deoxygenated, aprotic deuterated solvent (such as Acetone- d6​ ) and an inert internal standard, qNMR bypasses column-induced degradation. It offers a true, non-destructive snapshot of the compound's purity without requiring an identical, high-purity reference standard of the analyte itself [[2.1]].

Comparative Analysis of Purity Validation Methods

To objectively assess the optimal validation strategy, Table 1 compares the performance of qNMR against alternative chromatographic methods for this specific thiol-rich compound.

Table 1: Comparison of Purity Validation Methods for 4,5-dimercaptophthalonitrile

Feature	1 H / 13 C qNMR	HPLC-UV	LC-MS
Primary Advantage	Direct molar quantification without an identical reference standard.	High resolution of complex mixtures.	High sensitivity and molecular weight confirmation.
Analyte Stability	High (Analyzed in an inert, degassed solvent environment).	Low (Prone to on-column oxidation and dimerization).	Low (Ionization source may induce oxidative artifacts).
Reference Standard	Universal Internal Standard (e.g., Maleic Acid or Dimethyl sulfone).	Requires high-purity 4,5-dimercaptophthalonitrile.	Requires high-purity 4,5-dimercaptophthalonitrile.
Analysis Time	~15-30 minutes per sample.	~30-60 minutes (including column equilibration).	~30-60 minutes.
Destructive?	No (Sample can be fully recovered).	Yes.	Yes.

Self-Validating Experimental Protocol: 1 H and 13 C qNMR

To ensure absolute trustworthiness, the following qNMR methodology is designed as a self-validating system. By measuring the T1​ relaxation time and calibrating the 90° pulse width for every specific sample matrix, the protocol inherently verifies its own quantitative suitability before any data is acquired [[2.3]].

Step-by-Step Methodology

• Metrological Sample Preparation:

  • Accurately weigh ~10 mg of 4,5-dimercaptophthalonitrile and ~5 mg of a certified internal standard (IS), such as Maleic acid (NIST SRM), using a calibrated microbalance ( d=0.001 mg) to ensure metrological traceability [[1]].

  • Dissolve the mixture in 600 µL of anhydrous, degassed Acetone- d6​ . Expert Insight: Degassing the solvent is critical to arrest oxidative degradation of the thiols during the NMR acquisition window. Transfer the solution to a high-quality 5 mm NMR tube.

• System Calibration (Self-Validation Check):

  • Perform an inversion-recovery experiment to determine the longitudinal relaxation time ( T1​ ) of the slowest relaxing proton (typically the aromatic protons of the analyte or the IS).

  • Set the relaxation delay ( D1​ ) to at least 5×T1​ (typically 30-60 seconds) to ensure >99.3% magnetization recovery between scans.

  • Determine the exact 90° pulse width ( P1​ ) for the specific sample matrix to maximize signal-to-noise (S/N) and ensure uniform excitation across the spectral window.

• Data Acquisition:

  • 1 H qNMR: Acquire spectra using a simple single-pulse sequence (zg or zg30). Accumulate a minimum of 64 scans to achieve an S/N > 250 for the signals of interest.

  • 13 C qNMR (Orthogonal Validation): If 1 H signals overlap with unexpected impurities, utilize 13 C qNMR with inverse gated decoupling (zgig) to suppress the Nuclear Overhauser Effect (NOE), ensuring carbon integrals remain strictly quantitative.

• Spectral Processing & Integration:

  • Apply a line broadening factor (LB = 0.3 Hz) and zero-fill to at least 64k data points before Fourier transformation.

  • Perform rigorous manual phase correction (zero and first order) and baseline correction.

  • Integrate the aromatic singlet of 4,5-dimercaptophthalonitrile and the IS singlet.

Data Presentation: Spectral Assignments

Accurate integration requires unambiguous signal assignment. 4,5-dimercaptophthalonitrile exhibits C2v​ symmetry, which simplifies its NMR profile into highly distinct, quantifiable signals [[1.11]].

Table 2: Expected NMR Spectral Assignments for 4,5-dimercaptophthalonitrile

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
1 H	~8.06	Singlet (s)	2H	Aromatic protons (C3-H, C6-H)
1 H	~4.0 - 6.0	Broad singlet (br s)	2H	Mercapto protons (-SH) (Exchangeable)
13 C	~115.0	Singlet	2C	Nitrile carbons (-C≡N)
13 C	~116.5	Singlet	2C	Aromatic carbons (C1, C2)
13 C	~135.2	Singlet	2C	Aromatic carbons (C3, C6)
13 C	~140.8	Singlet	2C	Aromatic carbons attached to sulfur (C4, C5)

Purity Calculation

The mass fraction purity ( Px​ ) is calculated using the internal calibration methodology validated by [[2.1]]:

Px​=IIS​Ix​​×Nx​NIS​​×MIS​Mx​​×mx​mIS​​×PIS​

(Where I is the integral area, N is the number of nuclei, M is the molar mass, m is the weighed mass, and PIS​ is the certified purity of the internal standard).

Workflow Visualization

Self-validating qNMR workflow for precise purity determination of 4,5-dimercaptophthalonitrile.

References

• Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823. URL:[Link]

• Miura, T., Sugimoto, N., Bhavaraju, S., et al. (2020). Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. Chemical and Pharmaceutical Bulletin, 68(9), 868-878. URL:[Link]

• Almeida, M., et al. (2020). Synthesis, Structure and Physical Properties of Tetrabutylammonium Salts of Nickel Complexes with the New Ligand dcbdt = 4,5-dicyanobenzene-1,2-dithiolate. Synthetic Metals. URL:[Link]

Sources

• 1. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

FTIR spectra comparison of 4,5-dimercaptophthalonitrile and its resulting metal complexes

Published by: Senior Application Scientist Target Audience: Researchers, Materials Scientists, and Drug Development Professionals

Introduction: The Dual-Pathway Precursor

In the realm of advanced materials and drug development, 4,5-dimercaptophthalonitrile (often referred to in its anionic form as 4,5-dicyanobenzene-1,2-dithiolate, or dcbdt ) is a highly versatile precursor[1]. Its unique structural topology—featuring both terminal nitrile groups and reactive thiol moieties—allows it to act as a building block for two entirely distinct classes of functional materials: metal dithiolene complexes and metallophthalocyanines (MPcs) .

As a Senior Application Scientist, I frequently observe researchers struggling to definitively confirm the success of their complexation reactions using purely visual or low-resolution techniques. Fourier Transform Infrared (FTIR) spectroscopy remains the most robust, non-destructive analytical tool for this purpose. By understanding the fundamental causality behind specific vibrational shifts, researchers can transform FTIR from a simple characterization step into a real-time, self-validating diagnostic system.

This guide objectively compares the FTIR spectral fingerprints of the free 4,5-dimercaptophthalonitrile ligand against its resulting metal complexes, providing actionable heuristics and self-validating protocols for your laboratory workflows.

Mechanistic Pathways & Structural Divergence

The structural fate of 4,5-dimercaptophthalonitrile depends entirely on the reaction conditions.

• Deprotonation & Chelation: In the presence of a mild base and a transition metal salt (e.g., Ni, Co, Cu), the thiol groups deprotonate to form a planar, highly delocalized metal dithiolene complex[1][2].

• Cyclotetramerization: Under high heat and template metal salts, the nitrile groups undergo a cyclization reaction, forming the massive, highly conjugated isoindole ring system of a metallophthalocyanine[3].

Caption: Dual reaction pathways of 4,5-dimercaptophthalonitrile yielding distinct metal complexes.

Comparative FTIR Spectral Analysis

To establish a trustworthy analytical baseline, we must look at the causality behind the vibrational modes. The table below summarizes the critical FTIR peak shifts and their underlying physical chemistry.

Quantitative Data Comparison

Vibrational Mode	Free Ligand (dcbdt)	Metal Dithiolene Complex	Metallophthalocyanine (MPc)	Diagnostic Significance
ν(S-H) Stretch	~2550 cm⁻¹ (Weak)	Absent	Absent	Disappearance confirms complete deprotonation and metal-sulfur bond formation.
ν(C≡N) Stretch	~2230 cm⁻¹ (Strong)	~2200 - 2210 cm⁻¹ (Strong)	Absent	Shift indicates dithiolene formation; complete disappearance confirms cyclotetramerization.
ν(C=C) Aromatic	~1550 - 1580 cm⁻¹	~1520 - 1540 cm⁻¹	~1580 - 1610 cm⁻¹	Shifts reflect changes in π-electron delocalization upon metal coordination.
ν(C=N) Macrocycle	Absent	Absent	~1330 - 1350 cm⁻¹	Exclusive marker for the formation of the phthalocyanine isoindole ring.
ν(M-S) Stretch	Absent	~350 - 450 cm⁻¹	Absent	Confirms direct metal-sulfur chelation in dithiolene complexes.

Causality & Expert Insights

• The Nitrile (C≡N) Shift in Dithiolenes: Novice researchers often misinterpret the residual C≡N stretch in dithiolene complexes as unreacted starting material. However, the shift from ~2230 cm⁻¹ to ~2205 cm⁻¹ is a critical diagnostic marker[1]. This red-shift is driven by the electron-donating effect of the metal center into the ligand's π* system via the sulfur atoms (back-bonding), which slightly weakens the C≡N bond, lowering its vibrational frequency[2].

• The Disappearance of the Nitrile Peak in MPcs: If your goal is to synthesize a metallophthalocyanine, the C≡N bond is consumed to form the bridging azamethine nitrogen atoms of the macrocycle. Therefore, the absolute absence of any peak in the 2200–2230 cm⁻¹ region is your primary indicator of a complete cyclotetramerization[3].

• The Thiol (S-H) Extinction: The S-H stretch at 2550 cm⁻¹ is inherently weak and broad. Its complete disappearance is the first checkpoint in any dithiolene synthesis, confirming that the base has successfully deprotonated the ligand to allow metal coordination[4].

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Rather than relying on arbitrary reaction times, these protocols use real-time FTIR aliquots as conditional gates to proceed to the next step, ensuring absolute trustworthiness in your synthesis.

Protocol A: Synthesis of Nickel Dithiolene [Ni(dcbdt)₂]²⁻

This protocol utilizes tetrabutylammonium as the counter-cation to ensure solubility.

• Ligand Deprotonation: Dissolve 4,5-dimercaptophthalonitrile (2.0 mmol) in anhydrous methanol under an inert argon atmosphere. Slowly add sodium methoxide (4.0 mmol).

  • Validation Gate 1: Take a 0.1 mL aliquot, evaporate the solvent, and run an ATR-FTIR. The reaction may only proceed when the 2550 cm⁻¹ (S-H) peak is completely extinguished.

• Metallation: Add NiCl₂·6H₂O (1.0 mmol) dissolved in methanol dropwise to the reaction mixture. Stir at room temperature for 2 hours. The solution will turn dark red/brown[1].

• Cation Exchange: Add a solution of tetrabutylammonium bromide (2.0 mmol) in methanol to precipitate the complex.

• Purification: Filter the precipitate, wash with cold methanol and diethyl ether, and recrystallize from an acetonitrile/ether mixture.

• Final FTIR Validation: Prepare a KBr pellet of the purified crystal. Confirm the C≡N peak has shifted to ~2205 cm⁻¹ and verify the presence of the M-S stretch at ~400 cm⁻¹[1][4].

Protocol B: Synthesis of Zinc Phthalocyanine (ZnPc) from dcbdt

• Cyclotetramerization: Mix 4,5-dimercaptophthalonitrile (4.0 mmol) and Zinc Acetate (1.0 mmol) in a high-boiling solvent such as quinoline or 1-pentanol.

• Thermal Activation: Add a catalytic amount of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and reflux the mixture at 160°C for 12 hours under nitrogen.

  • Validation Gate 2: At 12 hours, take an aliquot, wash with ethanol, and run an FTIR. The reaction is complete only when the C≡N stretch at 2230 cm⁻¹ is indistinguishable from the baseline[3]. If a peak remains, continue refluxing.

• Isolation: Cool the mixture and precipitate the crude ZnPc by pouring it into excess ethanol. Centrifuge and wash sequentially with hot ethanol, acetone, and dilute HCl to remove unreacted metal and ligand.

• Final FTIR Validation: Confirm the emergence of the strong C=N macrocycle stretch at ~1330 cm⁻¹.

Caption: Step-by-step workflow for the synthesis and self-validating FTIR analysis of metal complexes.

Conclusion

The FTIR spectrum of 4,5-dimercaptophthalonitrile is a highly sensitive barometer for its chemical state. By rigorously tracking the behavior of the S-H and C≡N stretching frequencies, researchers can confidently differentiate between the formation of a planar metal dithiolene complex and a macrocyclic metallophthalocyanine. Implementing the self-validating FTIR gates described in this guide will drastically reduce downstream purification failures and ensure high-fidelity material synthesis for advanced optoelectronic and pharmaceutical applications.

References

• Simão, D., Alves, H., Belo, D., & Almeida, M. (2001). "Synthesis, Structure and Physical Properties of Tetrabutylammonium Salts of Nickel Complexes with the New Ligand dcbdt = 4,5‐dicyanobenzene‐1,2‐dithiolate,[Ni(dcbdt)2]z− (z = 0.4, 1, 2)". European Journal of Inorganic Chemistry.
• "Cooperative redox and spin activity from three redox congeners of sulfur-bridged iron nitrosyl and nickel dithiolene complexes". (2022). Proceedings of the National Academy of Sciences (PNAS).
• "Multifunctional Transition Metal Complexes: Design, Synthesis, Luminescent Features, Electrical Behaviour, Nanostructure Morphology and Bioactive Properties". (2024). Asian Journal of Chemistry / ResearchGate.
• "Synthesis and characterization of new partially-aggregated water-soluble polyether-triazole linked zinc(II) phthalocyanines". (2018). ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Evaluating the catalytic efficiency of 4,5-dimercaptophthalonitrile derivatives compared to standard catalysts

In the pursuit of scalable and efficient energy conversion systems, transition metal complexes featuring non-innocent ligands have emerged as powerful alternatives to precious metal catalysts. At the forefront of this molecular engineering is 4,5-dimercaptophthalonitrile , a highly versatile precursor used to synthesize the dcbdt (4,5-dicyanobenzene-1,2-dithiolate) ligand. When coordinated with transition metals such as Nickel or Iron, dcbdt forms robust dithiolene complexes that exhibit extraordinary catalytic efficiency, particularly for the Hydrogen Evolution Reaction (HER)[1].

As an application scientist, evaluating these novel catalysts requires moving beyond simple performance metrics to understand the underlying electron-transfer dynamics. This guide provides an in-depth comparative analysis of 4,5-dimercaptophthalonitrile derivatives against standard catalysts, unpacking the mechanistic causality behind their performance and providing self-validating experimental protocols for rigorous laboratory evaluation.

Mechanistic Causality: The Power of the Non-Innocent Ligand

The superior catalytic performance of dcbdt-based complexes stems from the "non-innocent" nature of the dithiolate ligand. Unlike standard inert ligands that merely provide a structural scaffold, dcbdt actively participates in the redox chemistry of the catalytic cycle.

Consider the square-planar Ni(II)(bpy)(dcbdt) electrocatalyst. During the HER process, the catalyst undergoes two consecutive one-electron reductions. Density Functional Theory (DFT) calculations reveal that these electrons are not localized purely on the metal center; rather, they are injected into the metal-ligand anti-bonding and π*(bpy) orbitals[1]. This ligand-based reduction dramatically increases the basicity of the filled Ni dz² orbital. Consequently, the rate of the first proton abstraction step is substantially accelerated[1].

This dynamic represents a classic EECC' mechanism (Electrochemical-Electrochemical-Chemical-Chemical), where the ligand acts as an electron reservoir to dynamically tune the metal's reactivity and lower the activation energy for hydrogen evolution.

EECC' catalytic cycle of Ni(bpy)(dcbdt) demonstrating ligand-assisted protonation.

Similarly, in photochemical HER, incorporating the derivative (CO)₆ into a Metal-Organic Framework (MOF) like UiO-66 via post-synthetic exchange (PSE) structurally stabilizes the catalytic site. This spatial isolation prevents undesirable charge recombination with oxidized sacrificial donors, allowing the derivative to vastly outperform its homogeneous counterpart[2].

Comparative Performance Analysis

To objectively evaluate the efficiency of these 4,5-dimercaptophthalonitrile derivatives, we must benchmark them against industry standards: Pt/C for electrocatalysis and standard homogeneous [FeFe] molecular mimics for photocatalysis.

Catalyst System	Application	Performance Metric	Key Mechanistic Advantage	Reference
Ni(bpy)(dcbdt)	Electrocatalytic HER	Substantial acceleration of proton abstraction	Ligand-based reduction increases Ni dz² basicity, lowering activation energy.	1[1]
Pt/C (Standard)	Electrocatalytic HER	Benchmark (~0 V overpotential)	Optimal hydrogen binding energy (Sabatier principle).	Standard
MOF-(CO)₆	Photochemical HER	Highly improved initial rates & overall TON	MOF framework protects reduced catalysts from charge recombination.	2[2]
(CO)₆	Photochemical HER	Baseline molecular performance	Serves as the baseline homogeneous molecular catalyst in solution.	2[2]

Experimental Methodologies & Self-Validating Protocols

To ensure high-fidelity data when evaluating these catalysts, the following protocols are designed as self-validating systems. Every critical phase includes a built-in control to rule out false positives caused by background reactions or impurities.

Protocol 1: Electrocatalytic Evaluation of Ni(bpy)(dcbdt)

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile.

  • Causality: A non-aqueous solvent with a wide electrochemical window is required to observe the highly negative reduction potentials of the dcbdt ligand without premature solvent breakdown.

• Cell Assembly: Utilize a three-electrode setup comprising a glassy carbon working electrode, a Pt wire counter electrode, and an Ag/AgNO₃ reference electrode.

• Baseline Validation (Critical Control): Run a Cyclic Voltammogram (CV) of the bare electrolyte with the addition of the proton source (Trifluoroacetic acid, TFA) without the catalyst.

  • Causality: This ensures that any catalytic wave observed later is strictly due to the Ni(bpy)(dcbdt) complex and not the uncatalyzed reduction of TFA at the glassy carbon surface.

• Catalyst Introduction & Titration: Introduce 1 mM of Ni(bpy)(dcbdt) into the cell. Perform CV scans while incrementally titrating TFA (0 to 50 mM) to observe the emergence of the catalytic wave.

• Data Extraction: Calculate the overpotential by identifying the potential at which the catalytic current density reaches 1 mA/cm². Compare this value against a Pt/C standard evaluated under identical conditions.

Protocol 2: Photochemical HER using MOF-FeFe(CO)₆

• Post-Synthetic Exchange (PSE): Suspend UiO-66 MOF in a solution containing (CO)₆ to allow ligand exchange.

  • Causality: Direct solvothermal synthesis destroys the delicate [FeFe] complex; PSE ensures the structural integrity of the organometallic active site within the robust MOF pores[2].

• Reaction Mixture Formulation: In a sealed vial, suspend the functionalized MOF in a pH 5 aqueous buffer containing[Ru(bpy)₃]²⁺ (photosensitizer) and ascorbic acid (sacrificial electron donor).

• Control Validation (Critical Control): Prepare two parallel control vials: one kept in complete darkness, and one lacking the[Ru(bpy)₃]²⁺ sensitizer.

  • Causality: This validates that hydrogen evolution is strictly a photo-driven process mediated by the sensitizer, ruling out spontaneous chemical reduction by ascorbate.

• Irradiation and Quantification: Irradiate the active vial with a 470 nm LED. Quantify the evolved H₂ gas in the headspace using Gas Chromatography with a Thermal Conductivity Detector (GC-TCD).

• Efficiency Calculation: Calculate the Turnover Number (TON) by dividing the moles of H₂ produced by the moles of active Fe sites (determined previously via X-ray absorption spectroscopy).

Standardized self-validating workflow for evaluating dithiolene-based catalysts.

References

• Koshiba, K., Yamauchi, K., & Sakai, K. (2019). Ligand-Based PCET Reduction in a Heteroleptic Ni(bpy)(dithiolene) Electrocatalyst Giving Rise to Higher Metal Basicity Required for Hydrogen Evolution. ChemElectroChem. 1

• Pullen, S., Fei, H., Orthaber, A., Cohen, S. M., & Ott, S. (2013). Enhanced photochemical hydrogen production by a molecular diiron catalyst incorporated into a metal-organic framework. Journal of the American Chemical Society. 2

• ACS Catalysis. (2020). Electrocatalytic Hydrogen Evolution and Oxidation with Rhenium Tris(thiolate) Complexes: A Competition between Rhenium and Sulfur for Electrons and Protons. ACS Publications.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enhanced photochemical hydrogen production by a molecular diiron catalyst incorporated into a metal-organic framework - PubMed [pubmed.ncbi.nlm.nih.gov]

Tuning the Optoelectronic Frontier: A Comparative Guide to Dimercapto vs. Diamino Substituents on Phthalonitrile Derivatives

As a Senior Application Scientist in the field of optoelectronic materials and photodynamic therapy (PDT), I frequently encounter the challenge of fine-tuning the photophysical properties of phthalocyanines (Pcs) and isoindigo derivatives. The master key to this tuning lies in the precursor: the phthalonitrile derivative.

The strategic installation of electron-donating groups (EDGs)—specifically diamino ( −NR2​ ) versus dimercapto/dithio ( −SR ) substituents—at the peripheral (4,5-) or non-peripheral (3,6-) positions of the phthalonitrile core dictates the electron density funneled into the resulting macrocyclic π -system. This guide objectively compares the mechanistic causality, quantitative performance, and synthetic workflows associated with these two critical functional groups.

Mechanistic Causality: The Physics of Electron Donation

To understand why diamino and dithio groups affect phthalonitrile derivatives differently, we must examine their orbital mechanics and resonance capabilities. Both nitrogen and sulfur possess lone pairs capable of delocalizing into the aromatic π -system of the phthalonitrile ring via resonance ( +M effect). However, their electron-donating prowess differs dramatically:

• Nitrogen (Diamino Groups): Nitrogen utilizes a 2p orbital, which perfectly matches the size and energy of the carbon 2p orbitals in the aromatic ring. This strong 2p−2p orbital overlap facilitates highly efficient electron donation, overpowering nitrogen's inductive electron-withdrawing ( −I ) effect.

• Sulfur (Dimercapto/Dithio Groups): Sulfur utilizes a larger, more diffuse 3p orbital. The geometric mismatch between sulfur's 3p and carbon's 2p orbitals results in poorer overlap. Consequently, the dithio group is a [1].

Impact on the HOMO-LUMO Gap: When these substituted phthalonitriles are cyclotetramerized into phthalocyanines, the strong electron-donating diamino substituents massively destabilize (raise) the Highest Occupied Molecular Orbital (HOMO) energy level, while leaving the Lowest Unoccupied Molecular Orbital (LUMO) relatively unaffected. This[2], pushing the Q-band absorption far into the near-infrared (NIR) region. Dithio substituents also raise the HOMO, but to a lesser extent, resulting in a more moderate bathochromic shift[1]. Furthermore, the electronic properties of these substituents on the phthalonitrile core dictate downstream reaction pathways, such as[3].

Quantitative Performance Comparison

The following table summarizes the comparative optoelectronic properties of phthalonitrile derivatives and their resulting phthalocyanine macrocycles based on the chosen substituent.

Optoelectronic Property	Dimercapto/Dithio ( −SR ) Substituents	Diamino ( −NR2​ ) Substituents
Orbital Overlap (Resonance)	Moderate ( 3p−2p π -overlap)	Strong ( 2p−2p π -overlap)
Net Electronic Effect	Moderately Electron-Donating	Strongly Electron-Donating
HOMO Destabilization	Moderate	High
HOMO-LUMO Gap (eV)	∼ 1.7 – 1.9 eV	∼ 1.5 – 1.7 eV
Phthalocyanine Q-Band λmax​	680 – 720 nm	730 – 800+ nm
Oxidation Potential	Moderate	Very Low (Easily Oxidized)

Logical Workflow & Pathway Visualization

The diagram below illustrates the divergent synthetic pathways and the resulting electronic outcomes when modifying the 4,5-dichlorophthalonitrile starting material.

Synthetic workflow and electronic outcomes of diamino vs. dithio substitution.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies are designed as self-validating systems. Each protocol includes built-in analytical checkpoints to confirm success before proceeding to macrocycle formation.

Protocol A: Synthesis of 4,5-Bis(alkylthio)phthalonitriles

Causality & Design: Thiols are weakly acidic. We utilize anhydrous potassium carbonate ( K2​CO3​ ) in a polar aprotic solvent (DMSO or DMF) to deprotonate the thiol, generating a highly nucleophilic thiolate anion. This ensures rapid nucleophilic aromatic substitution ( SN​Ar ) of the relatively unreactive 4,5-dichlorophthalonitrile.

• Reaction Setup: Charge a flame-dried flask with 4,5-dichlorophthalonitrile (1.0 eq), the desired alkyl thiol (2.5 eq), and anhydrous K2​CO3​ (5.0 eq) in dry DMSO.

• Execution: Purge the system with N2​ and heat to 80 °C for 20 hours.

• Self-Validation Check (In-Process): Monitor the reaction via TLC (Hexane:EtOAc). The complete disappearance of the starting material spot validates the completion of the SN​Ar mechanism.

• Workup: Quench the reaction by pouring the mixture into ice-cold water. Filter and collect the resulting precipitate, then recrystallize from ethanol.

• Analytical Validation: Perform FT-IR spectroscopy on the dried product. The protocol is deemed successful if the C−Cl stretch ( ∼ 1050 cm −1 ) is completely absent and the sharp −C≡N stretch ( ∼ 2230 cm −1 ) remains intact, proving the cyano groups were not hydrolyzed by the base.

Protocol B: Synthesis of 4,5-Bis(dialkylamino)phthalonitriles

Causality & Design: Secondary amines are less nucleophilic than thiolates and suffer from significant steric hindrance. Therefore, the reaction requires harsher conditions (higher temperatures, neat amine, or high-boiling solvents). An external base is unnecessary, as the excess amine itself acts as the acid scavenger for the generated HCl .

• Reaction Setup: Combine 4,5-dichlorophthalonitrile (1.0 eq) with a large excess of the secondary amine (e.g., dibutylamine, 10.0 eq).

• Execution: Heat the mixture to 100–120 °C under an inert atmosphere for 48 hours.

• Self-Validation Check (Visual): The solution will transition to a deep yellow/orange color. This visual cue is indicative of the strong push-pull charge transfer complex forming within the newly substituted phthalonitrile.

• Workup: Remove the excess amine via vacuum distillation and purify the crude residue via silica gel column chromatography.

• Analytical Validation: Conduct UV-Vis spectroscopy of the purified product. The spectrum must show a significant bathochromic (red) shift compared to the starting material, validating the successful installation of the strong 2p−2p electron-donating groups.

Conclusion

For drug development professionals engineering photosensitizers or materials scientists designing organic photovoltaics, the choice between dimercapto and diamino substituents is non-trivial. If extreme red-shifting into the NIR window ( >750 nm) and a highly destabilized HOMO are required, diamino groups are the superior choice due to optimal 2p−2p orbital overlap. Conversely, if moderate electronic tuning and higher oxidative stability are desired, dimercapto/dithio groups provide a balanced, highly tunable alternative.

References

• Four Dibutylamino Substituents Are Better Than Eight in Modulating the Electronic Structure and Third-Order Nonlinear-Optical Properties of Phthalocyanines Source: Inorganic Chemistry (ACS Publications) URL:[Link]

• Phosphonic Acid Functionalized Asymmetric Phthalocyanines: Synthesis, Modification of Indium Tin Oxide, and Charge Transfer Source: Langmuir (ACS Publications) URL:[Link]

• Environmentally Benign Route for Scalable Preparation of 1-Imino-3-thioisoindolines−The Key Building Blocks for the Synthesis of Dithio- and Diamino- β -isoindigo Derivatives Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Standard Operating Procedure: Safe Handling and Disposal of 1,2-Benzenedicarbonitrile, 4,5-dimercapto-

As a Senior Application Scientist, I frequently consult with research teams on the safe management of bifunctional chemical precursors. 1,2-Benzenedicarbonitrile, 4,5-dimercapto- (commonly known as 4,5-dimercaptophthalonitrile) is a highly specialized building block used in the synthesis of phthalocyanines and coordination polymers.

While its unique structure is synthetically valuable, it introduces dual-vector safety hazards that require strict, causality-driven disposal protocols. This guide provides the definitive, self-validating procedures necessary to protect laboratory personnel and the environment.

Hazard Profile & Causality Analysis

To safely dispose of this compound, one must understand the chemical causality of its hazards. The molecule contains two distinct reactive centers:

• The Thiol Vector (Stench & Toxicity): The 4,5-dimercapto groups are highly nucleophilic. They impart a severe, lingering stench and present significant aquatic toxicity. The U.S. Environmental Protection Agency (EPA) notes that compounds combining thiols and nitriles exhibit heightened metabolic reactivity and aquatic toxicity[1].

• The Nitrile Vector (Cyanide Risk): The 1,2-dicarbonitrile moiety is relatively stable under neutral conditions. However, exposure to strong acids protonates the nitrile groups, leading to hydrolysis and the potential release of highly lethal hydrogen cyanide (HCN) gas.

• Causality in Disposal: Therefore, any destructive disposal or quenching protocol must be strictly maintained under basic conditions. This prevents HCN generation while simultaneously oxidizing the thiols to mitigate odor and reactivity, aligning with the National Research Council's [2].

Quantitative Waste Categorization

Property / Hazard Vector	Indicator / Chemical Nature	Disposal & Handling Implication
Thiol (-SH) Groups	Severe stench, prone to oxidation	Requires in-hood quenching via basic oxidation before disposal to eliminate odor.
Nitrile (-CN) Groups	Toxic, potential HCN gas release	Critical: All quenching solutions must remain at pH > 10. Never mix with acids.
Aromatic Core	Environmental persistence	Cannot be poured down the drain; requires high-temperature incineration.
Waste Categorization	Halogen-free organic waste (S, N)	Segregate from halogenated waste and heavy metals.

Pre-Disposal Operational Safety (PPE & Engineering Controls)

Before initiating any disposal protocol, establish a secure operational envelope.

• Engineering Controls: All handling and quenching must occur in a Class II, Type B2 externally exhausted fume hood. Do not use recirculating hoods due to the stench and volatile toxicity.

• Personal Protective Equipment (PPE): Double-gloving is mandatory. Use an inner standard nitrile glove (4 mil) and an outer heavyweight nitrile or neoprene glove (8+ mil) to prevent permeation of sulfur-containing organics[3]. Wear a chemically resistant lab coat and full-coverage safety goggles.

Step-by-Step Disposal Protocols

Protocol A: In-Hood Quenching for Trace/Residual Waste (< 5g or contaminated glassware)

Self-Validating Principle: Oxidation of thiols to sulfonates using sodium hypochlorite (bleach) eliminates the stench. Maintaining a high pH ensures the nitrile groups cannot form HCN.

• Preparation: In a wide-mouth glass beaker, prepare a quenching bath consisting of 5% sodium hypochlorite (commercial bleach). Add 1M Sodium Hydroxide (NaOH) to the bleach until the pH is confirmed to be > 10 using pH indicator strips.

  • Causality Check: Bleach alone can sometimes drop in pH during oxidation. Adding NaOH provides a basic buffer, physically preventing the nitrile groups from hydrolyzing into HCN gas.

• Submersion: Slowly submerge contaminated glassware or add the trace solid waste into the basic bleach bath.

  • Causality Check: The oxidation of thiols is exothermic. Adding materials slowly prevents thermal runaway and boiling, which could aerosolize the compound.

• Incubation: Allow the materials to sit in the quench solution for a minimum of 24 hours.

  • Self-Validation: The complete disappearance of the characteristic mercaptan odor serves as a qualitative indicator of successful thiol oxidation[4].

• Neutralization & Verification: After 24 hours, verify that the pH remains > 10. If the odor is gone, the solution can be transferred to an aqueous hazardous waste carboy. Never pour down the drain.

Protocol B: Bulk Segregation for Institutional Disposal (> 5g)

For bulk quantities, in-lab quenching is too exothermic and risky. Segregation is required.

• Containment: Transfer bulk solid waste into a high-density polyethylene (HDPE) wide-mouth container. Do not use metal containers due to potential reactivity with the thiol groups.

• Sealing: Seal the container with a PTFE-lined cap to prevent the escape of mercaptan vapors. Wrap the cap tightly with Parafilm.

• Labeling: Clearly label the container as: "Hazardous Organic Waste: Contains Thiols and Nitriles. DO NOT MIX WITH ACIDS."

• Transfer: Submit the container to your Environmental Health and Safety (EHS) department for high-temperature incineration.

Visualizing the Disposal Logic

Decision matrix and workflow for the safe disposal of 4,5-dimercaptophthalonitrile waste.

Chemical mechanism of basic oxidative quenching to neutralize thiol hazards safely.

Spill Response Protocol

In the event of an accidental release outside the fume hood:

• Isolate: Evacuate personnel from the immediate area and maximize room ventilation.

• Contain: Cover the spilled solid with damp sand or a commercial spill absorbent to prevent aerosolization of the toxic dust.

• Neutralize: Carefully spray the absorbent with the basic sodium hypochlorite solution (pH > 10) to oxidize the thiols in situ.

• Collect: Sweep the neutralized slurry using non-sparking tools into a hazardous waste bag, seal, and label for EHS collection.

References

• [4] Title: Working with Hazardous Chemicals - Organic Syntheses | Source: orgsyn.org | URL: [Link]

• [2] Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards | Source: National Center for Biotechnology Information (NCBI) | URL:[Link]

• [1] Title: TSCA New Chemicals Program (NCP) Chemical Categories | Source: U.S. Environmental Protection Agency (EPA) | URL:[Link]

• [3] Title: The Safety “Use Case”: Co-Developing Chemical Information Management and Laboratory Safety Skills | Source: ACS Publications | URL:[Link]

Sources

• 1. epa.gov [epa.gov]
• 2. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. orgsyn.org [orgsyn.org]

A Senior Application Scientist's Guide to Handling 1,2-Benzenedicarbonitrile, 4,5-dimercapto-

This document provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling 1,2-Benzenedicarbonitrile, 4,5-dimercapto-. Given the absence of comprehensive toxicological data for this specific molecule, this guide is built on a foundation of chemical class-based hazard assessment, prioritizing the precautionary principle to ensure maximum laboratory safety. The procedures outlined herein are designed to be a self-validating system of safety, grounded in authoritative best practices for handling potent aromatic nitriles and odorous, reactive mercaptans.

Hazard Assessment and Risk Analysis

1,2-Benzenedicarbonitrile, 4,5-dimercapto- (CAS No. 352320-69-5) is a compound whose specific hazards are not fully characterized.[1] Therefore, a risk assessment must be derived from the known dangers of its constituent functional groups: the aromatic dinitrile and the dimercapto (thiol) moieties.

• Mercaptan (Thiol) Group Hazards : Mercaptans are notorious for their extremely unpleasant and potent odors, detectable at very low concentrations.[2][3] They are often associated with irritation of the respiratory tract, skin, and eyes.[2][4] Systemic toxicity following dermal contact or inhalation is a significant concern with this class of compounds.[2]

• Aromatic Nitrile Group Hazards : The benzonitrile structure suggests potential toxicity. Related aromatic nitriles are known to be harmful if swallowed or absorbed through the skin.[5][6] Some can act as neurotoxins, and while aromatic nitriles do not typically liberate cyanide in the body like their aliphatic counterparts, they still pose a significant toxicological risk.[7]

The combination of these functional groups necessitates handling this compound with stringent controls as a substance with high acute toxicity, severe irritant properties, and a significant odor nuisance potential.

Table 1: Chemical and Hazard Profile

Property	Value / Assessment	Source
Chemical Name	1,2-Benzenedicarbonitrile, 4,5-dimercapto-	Appchem[1]
CAS Number	352320-69-5	Appchem[1]
Molecular Formula	C₈H₄N₂S₂	Appchem[1]
Primary Inferred Hazards	- Harmful if swallowed or in contact with skin.- Causes skin irritation.- Causes serious eye irritation.- May cause respiratory irritation.	Derived from related compounds[5][6]
Secondary Hazards	- Potent, unpleasant odor.- Potential for neurotoxicity.	Derived from mercaptans & nitriles[2][7]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to create a reliable barrier between the researcher and the chemical.[8] The selection of PPE must account for all potential routes of exposure: inhalation, dermal contact, and ocular contact.[2][9]

Respiratory Protection

The potent odor and potential inhalation toxicity of the dimercapto groups make respiratory protection paramount.

• Standard Operations : A NIOSH-approved half-mask or full-face respirator equipped with organic vapor/acid gas (OV/AG) cartridges is required for all handling activities, including weighing and transfers inside a chemical fume hood.[10]

• High-Risk Scenarios : For large spills or work outside of a certified fume hood (not recommended), a self-contained breathing apparatus (SCBA) is necessary.[5][11]

Causality : Standard surgical masks are ineffective and offer no protection against chemical vapors. A properly fitted respirator with appropriate cartridges is essential to prevent respiratory tract irritation and systemic uptake via inhalation.[8]

Eye and Face Protection

• Minimum Requirement : Tightly-sealed, splash-proof chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards are mandatory.[10]

• Recommended : A full-face shield worn over chemical safety goggles provides superior protection against splashes during solution preparation or transfers.[12]

Hand Protection

• Glove Selection : Due to the compound's dual nature, a single glove material may not offer sufficient protection. Double-gloving is required.

  • Inner Glove : A thin nitrile glove.

  • Outer Glove : A heavier-duty, chemical-resistant glove (e.g., butyl rubber or Viton™). Always consult the glove manufacturer's permeation data for resistance against both aromatic nitriles and sulfur-containing compounds.

• Glove Technique : Change gloves immediately if contamination is suspected. Never wear contaminated gloves outside of the immediate work area. Wash hands thoroughly after removing gloves.

Causality : The aromatic nitrile component poses a significant dermal absorption risk.[5] Double-gloving provides redundant protection and minimizes the risk of exposure from a single point of failure (e.g., a pinhole or tear).

Body and Foot Protection

• Body : A chemical-resistant lab coat is a minimum requirement. For procedures involving quantities greater than a few milligrams or with a higher splash potential, a poly-coated, disposable gown or a chemical-resistant apron over the lab coat is necessary.[8][10]

• Footwear : Fully enclosed, chemical-resistant footwear is required. Disposable shoe covers should be used if there is a risk of floor contamination.

Table 2: Recommended PPE Levels by Task

Task	Respiratory Protection	Eye/Face Protection	Hand Protection	Body Protection
Weighing Solid (<1g)	Half-mask respirator with OV/AG cartridges	Safety goggles	Double-gloved (Nitrile inner, Butyl outer)	Chemical-resistant lab coat
Solution Preparation	Half-mask or full-face respirator	Face shield over safety goggles	Double-gloved (Nitrile inner, Butyl outer)	Chemical-resistant apron over lab coat
Large-Scale Reaction (>5g)	Full-face respirator or PAPR	Integrated face shield of full-face respirator	Double-gloved (Nitrile inner, Butyl outer)	Disposable chemical-resistant suit
Spill Cleanup	Full-face respirator or SCBA	Integrated face shield of full-face respirator	Heavy-duty chemical gloves	Disposable chemical-resistant suit

Operational Plan: A Step-by-Step Workflow

All manipulations must occur within a certified and properly functioning chemical fume hood to minimize inhalation exposure.[13]

Step 1: Preparation and Pre-Handling

• Fume Hood Verification : Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Area Decontamination : Wipe down the work surface within the hood with an appropriate solvent (e.g., 70% ethanol) to ensure it is clean.

• Assemble Materials : Place all necessary equipment (glassware, spatulas, weigh paper, solvent wash bottles) and the chemical container inside the hood.

• Prepare Waste Containers : Have clearly labeled hazardous waste containers (for solid waste, liquid waste, and sharps) open and accessible within the hood.

Step 2: Handling and Transfer

• Don PPE : Put on all required PPE as specified in Table 2 before opening the chemical container.

• Weighing : Carefully weigh the desired amount of the compound onto weigh paper or directly into a tared vessel. Perform this action deep within the fume hood to capture any airborne particulates.

• Transfer : Use a spatula to transfer the solid. If preparing a solution, add the solvent to the solid slowly to avoid splashing.

• Container Sealing : Immediately and securely seal the primary container of 1,2-Benzenedicarbonitrile, 4,5-dimercapto- after use.

Step 3: Post-Handling and Decontamination

• Equipment Decontamination : Rinse any non-disposable equipment (spatulas, glassware) that came into contact with the chemical with a small amount of an appropriate solvent. Collect this rinse as hazardous liquid waste. A subsequent wash with a bleach solution can help neutralize the residual mercaptan odor.[3]

• Surface Decontamination : Wipe down the work surface of the fume hood with a decontaminating solution (e.g., a dilute bleach solution followed by water and then a solvent rinse), as oxidizing agents can help break down residual mercaptans.[3]

• Waste Disposal : Securely close all hazardous waste containers.

• PPE Removal : Remove PPE in the correct order (gloves first, then gown/apron, then face shield/goggles, and finally respirator) to avoid self-contamination. Dispose of all single-use items in the solid hazardous waste stream.

Diagram 1: Safe Handling Workflow

Caption: Workflow for handling 1,2-Benzenedicarbonitrile, 4,5-dimercapto-.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

• Skin Exposure : Immediately remove all contaminated clothing.[4][5] Rinse the affected skin with copious amounts of soap and water for at least 15 minutes.[2] Seek immediate medical attention.

• Eye Exposure : Immediately flush eyes with a gentle stream of clean water for at least 15-20 minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do. Seek immediate medical attention.[14]

• Inhalation : Move the affected person to fresh air at once.[15] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Rinse the mouth thoroughly with water.[5][10] Seek immediate medical attention.

• Small Spill (<1g) : Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite or sand).[13] Carefully sweep the material into a labeled hazardous waste container. Decontaminate the area with a bleach solution followed by a solvent rinse.

• Large Spill : Evacuate the laboratory immediately. Alert institutional safety personnel and restrict access to the area.

Waste Disposal Plan

All materials contaminated with 1,2-Benzenedicarbonitrile, 4,5-dimercapto- must be treated as hazardous waste.

• Segregation : Maintain separate, clearly labeled, and sealed waste containers for:

  • Solid Waste : Contaminated gloves, gowns, weigh paper, absorbent materials.

  • Liquid Waste : Contaminated solvents and rinse solutions.

  • Sharps : Contaminated needles or razor blades.

• Labeling : All waste containers must be labeled with "Hazardous Waste" and the full chemical name.

• Disposal : Disposal must be carried out through the institution's environmental health and safety office, following all local and national regulations.[16] Do not discharge any waste to drains or sewers.[17]

Expert Insight : While oxidizing agents like sodium hypochlorite (bleach) can be used to neutralize mercaptan odors in decontamination procedures, do not attempt to bulk-neutralize waste streams unless a specific, validated protocol has been approved by your institution's safety office.[3] Such reactions can be exothermic and produce hazardous byproducts.

References

• Title: Mercaptan Toxicity - StatPearls Source: NCBI Bookshelf URL: [Link]

• Title: Methyl Mercaptan | Medical Management Guidelines Source: Toxic Substance Portal - CDC URL: [Link]

• Title: Mercaptan Odor Removal: How to Neutralize, Eliminate, and Prevent This Persistent Sulfur Smell Source: Breaking AC URL: [Link]

• Title: Personal Protective Equipment Source: Organisation for the Prohibition of Chemical Weapons (OPCW) URL: [Link]

• Title: Remove mercaptans from hydrocarbon condensates and NGL streams Source: Hydrocarbon Processing URL: [Link]

• Title: 1,2-Benzenedicarbonitrile, 4,5-dimercapto- Source: Appchem URL: [Link]

• Title: SDS/MSDS - 1,2-Benzenedicarbonitrile,4-[4-[10,15,20-tris(4-methylphenyl)-21H,23H-porphin-5-yl]phenoxy]- Source: XiXisys URL: [Link]

• Title: Safety Data Sheet Source: Renfert URL: [Link]

• Title: Protective Equipment | Plant Protection Source: Albert Kerbl GmbH URL: [Link]

• Title: A process for the removal of H2S and mercaptans from a gas stream Source: Google Patents URL

• Title: Material Safety Data Sheet (MSDS) - BCPP BI998 Source: Hanwha Total Petrochemical URL: [Link]

• Title: 1,2-Benzenedicarbonitrile, 4,5-difluoro- Source: Pharos URL: [Link]

• Title: 1,2-Benzenedicarbonitrile - Hazardous Agents Source: Haz-Map URL: [Link]

• Title: Safety Data Sheet(SDS) - PBT GP-5000 Source: Samyang URL: [Link]

• Title: SAFETY DATA SHEET - 4-Nitrophthalonitrile Source: Fisher Scientific URL: [Link]

• Title: Examples of PPE for Various Dangerous Goods Classes Source: Storemasta URL: [Link]

• Title: Chemical Protective Clothing; Permeation and Degradation Compendium Source: Google Books URL

• Title: Personal protective equipment for preparing toxic drugs Source: GERPAC URL: [Link]

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